2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

Core Science & Biosynthesis

The Chemical and Physical Properties of 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid: A Comprehensive Guide for Drug Development

Executive Summary

In the landscape of modern drug discovery, non-canonical amino acids serve as critical structural pillars for developing peptidomimetics and small-molecule therapeutics. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid , commonly referred to as N-(2-chlorobenzyl)alanine, is a highly versatile pharmacophore building block. By integrating a propanoic acid backbone with an ortho-chloro substituted benzylamine moiety, this compound offers unique steric, electronic, and pharmacokinetic advantages.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, details a self-validating synthetic methodology, and outlines the analytical workflows required to ensure its structural integrity for downstream pharmaceutical applications.

Molecular Architecture & Physicochemical Profiling

The utility of 2-{[(2-chlorophenyl)methyl]amino}propanoic acid stems from its precise molecular architecture. It is most frequently synthesized, stored, and utilized as a hydrochloride salt to enhance its stability and aqueous solubility[1][2].

Quantitative Data Summary

Property	Value (Hydrochloride Salt)	Value (Free Base)
CAS Number	1396962-69-8	N/A
Molecular Formula	C₁₀H₁₃Cl₂NO₂	C₁₀H₁₂ClNO₂
Molecular Weight	250.12 g/mol	213.66 g/mol
SMILES String	Cl.CC(C(O)=O)NCC1=C(Cl)C=CC=C1	CC(C(O)=O)NCC1=C(Cl)C=CC=C1
Hazard Classification	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A	-
Recommended Storage	4°C, desiccated	-

The Causality of Structural Properties

The ortho-chloro substitution on the benzyl ring is not merely a structural decoration; it fundamentally dictates the molecule's behavior in both synthetic and biological environments:

• Conformational Locking: The bulky chlorine atom introduces significant steric hindrance, restricting the rotational freedom of the N-benzyl bond. In rational drug design, this conformational locking is highly advantageous as it reduces the entropic penalty upon binding to a target receptor's hydrophobic pocket.

• Electronic Modulation: The electronegative chlorine atom exerts a strong inductive electron-withdrawing effect (-I effect). This slightly decreases the basicity (pKa) of the adjacent secondary amine compared to an unsubstituted benzyl group, altering its ionization state at physiological pH and enhancing its lipophilicity (logP) for superior membrane permeability.

Synthetic Methodology & Mechanistic Pathways

The most robust and scalable method for synthesizing N-benzylamino acids is the of an amino acid ester with the corresponding aldehyde[3].

Experimental Protocol: Reductive Amination

This protocol is designed as a self-validating system, ensuring that each step provides measurable feedback before proceeding.

Step 1: Imine Condensation (Schiff Base Formation)

• Causality: The reaction is initiated in a mildly acidic environment to protonate the carbonyl oxygen of 2-chlorobenzaldehyde. This increases the electrophilicity of the carbonyl carbon, overcoming the steric hindrance imposed by the ortho-chloro group and facilitating nucleophilic attack by the primary amine.

• Action: Dissolve 10 mmol of 2-chlorobenzaldehyde and 10.5 mmol of L-alanine methyl ester hydrochloride in 50 mL of anhydrous methanol. Add 10.5 mmol of N,N-diisopropylethylamine (DIPEA) to liberate the free base, followed by 1 mL of glacial acetic acid. Stir at room temperature for 2 hours.

• Self-Validation: Monitor via Thin Layer Chromatography (TLC; Hexane:EtOAc 3:1). The complete disappearance of the UV-active aldehyde spot confirms total imine formation. Do not proceed to reduction until this is confirmed.

Step 2: Chemoselective Reduction

• Causality: is employed instead of sodium borohydride (NaBH₄)[4]. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, making NaBH(OAc)₃ highly chemoselective for the protonated iminium ion over any trace unreacted aldehydes or the ester moiety.

• Action: Cool the reaction mixture to 0°C. Add 15 mmol of NaBH(OAc)₃ portion-wise over 30 minutes to control the exothermic hydride transfer. Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation: Quench a 100 µL aliquot with saturated NaHCO₃, extract with ethyl acetate, and analyze via LC-MS. The presence of the m/z 228 [M+H]⁺ peak (for the methyl ester) dictates reaction completion.

Step 3: Saponification and Isolation

• Causality: The methyl ester must be cleaved to yield the free propanoic acid. Lithium hydroxide (LiOH) in a mixed aqueous-organic solvent system ensures the solubility of the hydrophobic intermediate while providing sufficient hydroxide ions for nucleophilic acyl substitution.

• Action: Concentrate the mixture in vacuo. Redissolve in THF:H₂O (1:1, 40 mL). Add 20 mmol of LiOH·H₂O and stir for 3 hours. Acidify to pH 3 using 1M HCl to precipitate the product as the hydrochloride salt. Filter, wash with cold water, and dry under high vacuum.

Fig 1: Chemoselective reductive amination pathway for N-(2-chlorobenzyl)alanine synthesis.

Analytical Characterization & Validation Workflows

To guarantee the trustworthiness of the synthesized pharmacophore, rigorous analytical validation is required. The molecule possesses intrinsic features that allow for definitive structural confirmation.

Isotopic Pattern Analysis (LC-MS)

Due to the presence of the chlorine atom, the mass spectrum serves as an intrinsic validation tool. Chlorine naturally occurs as two stable isotopes: ³⁵Cl (75.78%) and ³⁷Cl (24.22%). Therefore, the [M+H]⁺ signal at m/z 214.06 must be accompanied by an [M+2+H]⁺ signal at m/z 216.06 in a strict 3:1 intensity ratio . Any deviation from this isotopic signature indicates co-eluting impurities or structural degradation.

Nuclear Magnetic Resonance (NMR) Elucidation

• ¹H-NMR (400 MHz, DMSO-d₆): The benzylic protons (Ar-CH₂-N) are highly diagnostic. Because of the chiral center at the α-carbon of the propanoic acid backbone, these benzylic protons are diastereotopic. They will not appear as a simple singlet; rather, they manifest as an AB quartet (typically around 3.8–4.2 ppm). Observing this splitting pattern confirms both the proximity of the chiral center and the restricted rotation caused by the ortho-chloro group.

Fig 2: Self-validating analytical workflow ensuring structural integrity and isotopic confirmation.

Pharmacophore Applications & Structural Derivatization

In the field of[5], replacing a canonical amino acid with N-(2-chlorobenzyl)alanine introduces a tertiary amide bond into the peptide backbone. This modification eliminates the amide hydrogen, thereby preventing it from acting as a hydrogen bond donor.

This deliberate disruption of secondary structures (such as α-helices or β-sheets) is strategically used by drug developers to force a peptide into a specific, bioactive conformation. Furthermore, N-alkylation provides profound steric shielding against proteases, drastically increasing the in vivo half-life of the therapeutic candidate while the 2-chlorobenzyl group anchors the molecule into deep, hydrophobic receptor pockets.

References

• Title: The First Highly Enantioselective Homogeneously Catalyzed Asymmetric Reductive Amination: Synthesis of α-N-Benzylamino Acids Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: 2-{[(2-chlorophenyl)methyl]amino}propanoic acid hydrochloride — Chemical Substance Information Source: NextSDS Substance Database URL: [Link]

• Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]

• Title: Reductive Amination Source: Wikipedia, The Free Encyclopedia URL: [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Definitive Structural and Molecular Weight Characterization of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

An In-depth Technical Guide for Drug Development Professionals

Abstract: This technical guide outlines a comprehensive analytical framework for the definitive structural characterization and molecular weight determination of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, a substituted amino acid derivative with potential applications as a building block in pharmaceutical synthesis. As a Senior Application Scientist, this document moves beyond mere procedural descriptions to explain the scientific rationale behind the selection of each analytical technique. We present a multi-platform approach leveraging Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each section provides not only step-by-step protocols but also insights into data interpretation, establishing a self-validating system for ensuring the identity, purity, and structural integrity of the target molecule.

Introduction and Foundational Properties

2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is a derivative of the natural amino acid L-alanine, featuring an N-substituted 2-chlorobenzyl group. Such molecules are of significant interest in medicinal chemistry and drug development, where they can serve as chiral synthons or key intermediates.[1] Given the critical importance of stereochemistry and structural accuracy in pharmaceutical compounds, a rigorous and unambiguous characterization is paramount.[2]

This guide provides the necessary protocols and interpretive logic to confirm the compound's covalent structure and molecular weight.

Table 1: Fundamental Molecular Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₂ClNO₂	[3]
Theoretical Molecular Weight	213.66 g/mol	Calculated
Theoretical Monoisotopic Mass	213.05565 Da	[3]
IUPAC Name	2-{[(2-Chlorophenyl)methyl]amino}propanoic acid	[4]

Molecular Weight and Isotopic Confirmation by Mass Spectrometry

The foundational step in characterizing any novel compound is the confirmation of its molecular weight. Mass spectrometry (MS) provides a direct measurement of the mass-to-charge ratio (m/z), which serves this purpose.[5] For a molecule like 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, MS offers a unique, self-validating feature due to the presence of a chlorine atom.

The Rationale for Electrospray Ionization (ESI)

We select Electrospray Ionization (ESI) as the method of choice. ESI is a "soft" ionization technique that imparts minimal energy to the analyte, thereby preserving the intact molecule as a protonated species, [M+H]⁺.[5] This contrasts with "hard" techniques like Electron Ionization (EI), which cause extensive fragmentation and may not show an abundant molecular ion peak.[5] Maximizing the [M+H]⁺ signal is crucial for unambiguous molecular weight assignment.

The Chlorine Isotope Pattern: A Definitive Fingerprint

A key advantage of using MS for halogenated compounds is the ability to observe their characteristic isotopic patterns.[5] Chlorine naturally exists as two stable isotopes: ³⁵Cl (≈75.8% abundance) and ³⁷Cl (≈24.2% abundance). This distribution results in a distinctive signature in the mass spectrum for any ion containing a single chlorine atom:

• An intense peak corresponding to the ion with ³⁵Cl.

• A second peak, two mass units higher (M+2), with an intensity approximately one-third (3:1 ratio) of the first peak.[6]

Observing this [M+H]⁺ / [M+H+2]⁺ pattern at the correct m/z values provides definitive evidence for the presence of one chlorine atom in the molecule, thus validating the structure.[6][7]

Experimental Protocol: High-Resolution ESI-MS

• Sample Preparation: a. Accurately weigh approximately 1 mg of the compound. b. Dissolve in 1 mL of a suitable solvent, such as methanol or acetonitrile, to create a 1 mg/mL stock solution. c. Further dilute the stock solution to a final concentration of 1-10 µg/mL in 50:50 methanol:water containing 0.1% formic acid. The acid promotes protonation for positive ion mode ESI.

• Instrument Parameters (Typical):

  • Ionization Mode: ESI, Positive

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

  • Capillary Voltage: 3.5 - 4.5 kV

  • Drying Gas (N₂): Flow rate and temperature optimized for signal stability (e.g., 10 L/min, 300 °C).

  • Scan Range: m/z 50 - 500

• Data Acquisition: Infuse the sample solution directly into the mass spectrometer and acquire the spectrum.

Expected Data

Table 2: Predicted High-Resolution Mass Spectrometry Data

Ion Species	Theoretical m/z (C₁₀H₁₃³⁵ClNO₂)⁺	Theoretical m/z (C₁₀H₁₃³⁷ClNO₂)⁺	Expected Ratio
[M+H]⁺	214.06293	216.05998	~ 3:1

Visualization: Mass Spectrometry Workflow

Caption: Workflow for molecular weight confirmation via ESI-MS.

Structural Elucidation by NMR Spectroscopy

While MS confirms the molecular formula, Nuclear Magnetic Resonance (NMR) spectroscopy provides the detailed atomic connectivity, making it the most powerful tool for unambiguous structural elucidation. We will analyze both ¹H (proton) and ¹³C (carbon) NMR spectra.

Rationale for Solvent Selection and Nuclei Analyzed

DMSO-d₆ is a common and effective solvent for N-acetylated amino acids and similar structures as it can dissolve polar compounds and has exchangeable protons (NH, OH) that are often clearly visible.[8]

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

• ¹³C NMR: Reveals the number of chemically distinct carbon atoms and their functional group type (e.g., carbonyl, aromatic, aliphatic).

Predicted ¹H and ¹³C NMR Spectral Data

Based on the proposed structure and data from analogous N-benzyl amino acids and substituted anilines, we can predict the key features of the NMR spectra.[9][10][11]

Table 3: Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.5	broad s	1H	-COOH	Acidic proton, often broad and downfield.
~7.2 - 7.6	m	4H	Ar-H	Aromatic protons on the chlorophenyl ring. Complex splitting pattern expected due to ortho-substitution.
~4.0 - 4.2	m	2H	-CH₂-Ar	Benzylic protons, likely appearing as two doublets (diastereotopic) due to the adjacent chiral center.
~3.5	q	1H	α-CH	Proton on the chiral carbon, split by the adjacent methyl group.
~2.5	broad s	1H	-NH-	Amine proton, may exchange with water in the solvent.
~1.4	d	3H	-CH₃	Methyl group protons, split into a doublet by the adjacent α-CH.

Table 4: Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~175	C =O	Carboxylic acid carbonyl carbon.
~127 - 138	Ar-C	6 signals expected for the 6 carbons of the aromatic ring.
~55-60	α-CH	Aliphatic carbon attached to the nitrogen and carboxyl group.
~50	-CH₂-Ar	Benzylic carbon.
~18	-CH₃	Aliphatic methyl carbon.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: a. Dissolve 10-20 mg of the compound in approximately 0.7 mL of deuterated solvent (e.g., DMSO-d₆). b. Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm). c. Transfer the solution to a 5 mm NMR tube.[8]

• Instrument Parameters (400 MHz Spectrometer):

  • ¹H NMR: Acquire standard proton spectrum with a sufficient number of scans for good signal-to-noise.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum (e.g., using a PENDANT or DEPT pulse sequence to aid in distinguishing CH, CH₂, and CH₃ groups).

• Data Processing: a. Apply Fourier Transform to the Free Induction Decay (FID).[8] b. Phase correct the spectrum and calibrate the chemical shift scale using the TMS reference. c. Integrate the ¹H NMR signals to determine proton ratios.

Functional Group Confirmation by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.[2][12] This serves as an excellent complementary technique to confirm the presence of the key structural motifs identified by NMR.

Expected Vibrational Frequencies

The infrared spectrum provides a molecular "fingerprint." For 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, we expect to see characteristic absorption bands corresponding to its primary functional groups.[13][14]

Table 5: Key Expected FTIR Absorption Bands

Frequency Range (cm⁻¹)	Vibration Type	Functional Group
2500 - 3300 (broad)	O-H stretch	Carboxylic Acid (-COOH)
3300 - 3500 (moderate)	N-H stretch	Secondary Amine (-NH-)
~3000 - 3100	C-H stretch (sp²)	Aromatic Ring
~2850 - 2960	C-H stretch (sp³)	Aliphatic (CH, CH₂, CH₃)
1700 - 1730 (strong)	C=O stretch	Carboxylic Acid (-COOH)
1450 - 1600	C=C stretch	Aromatic Ring
1000 - 1300	C-N stretch	Amine
750 - 780 (strong)	C-Cl stretch / C-H bend	Chloro-aromatic (ortho-subst.)

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal. No further preparation is needed.

• Background Scan: Run a background spectrum of the clean, empty ATR crystal to subtract atmospheric (CO₂, H₂O) interference.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal, then acquire the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Data Analysis: Identify the major absorption peaks and correlate them with the expected functional groups from Table 5.

Visualization: Integrated Characterization Strategy

Caption: Integrated workflow for comprehensive molecular characterization.

Summary and Conclusion

The unambiguous characterization of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid requires a synergistic application of orthogonal analytical techniques. This guide provides the scientific rationale and actionable protocols for this purpose.

• Mass Spectrometry confirms the molecular weight and definitively proves the presence of a single chlorine atom through its unique isotopic signature.

• NMR Spectroscopy elucidates the precise atomic connectivity and chemical environment of every proton and carbon, confirming the N-substituted propanoic acid backbone and the 2-chlorobenzyl moiety.

• FTIR Spectroscopy provides rapid and complementary confirmation of all key functional groups predicted by the structure.

By following this integrated approach, researchers, scientists, and drug development professionals can establish a high-confidence, self-validating data package for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, ensuring its identity and quality for subsequent use in research and development.

References

• BenchChem. (2026).
• Undergraduate Science Journals. (2016, March 8). Infrared Spectroscopy of Amino Acid Side Chains.
• Thermo Fisher Scientific. Mixed vs. Pure: How FTIR can assess enantiomers of amino acid samples.
• Chemistry LibreTexts. (2023, August 29).
• Sparkl. Revision Notes - Detection of Bromine and Chlorine Atoms Using [M+2]+ Peak | Analytical Techniques | Chemistry - 9701 | AS & A Level.
• SPIE Digital Library. (2025, March 20). Comparison of Raman and FTIR spectra of amino-acids.
• MedChemExpress. 2-Amino-3-(2-chlorophenyl)
• ResearchGate. FTIR spectra of (a)
• Fluorochem. 2-Amino-3-(2-chlorophenyl)propanoic acid.
• Molport. 2-amino-2-(2-chlorophenyl)propanoic acid | 500698-02-2.
• Selleck Chemicals. 2-Amino-3-(2-chlorophenyl)
• PubChemLite. (2s)-2-{[(4-chlorophenyl)methyl]amino}propanoic acid.
• BenchChem. (2025). Application Notes and Protocols for NMR Spectroscopy Analysis of N-Acetyl-Amino Acids.
• SciSpace. (1965). NMR Spectra of Some Nitro-substituted N-Alkylanilines I.
• NextSDS. 2-{[(2-chlorophenyl)
• Journal of American Science. (2010, August 18). Synthesis and Characterization of Some N-Protected Amino Acid Complexes.
• Sapphire Bioscience. 2-Amino-2-(2-chlorophenyl)propanoic acid.
• MDPI. (2023, January 20). (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine.
• ACS Publications. (2023, August 10). Visible-Light-Promoted α-Benzylation of N-Phenyl α-Amino Acids to α-Amino Phenylpropanoids.

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An In-Depth Technical Guide to the Thermodynamic and Kinetic Stability of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid in Aqueous Solutions

This guide provides a comprehensive framework for assessing the chemical stability of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid in aqueous solutions. It is intended for researchers, scientists, and drug development professionals engaged in characterizing the stability profile of new chemical entities. This document moves beyond rote protocol recitation to explain the underlying scientific principles, offering a robust methodology for identifying degradation pathways and predicting shelf-life.

Executive Summary

The stability of an active pharmaceutical ingredient (API) in an aqueous environment is a critical determinant of its therapeutic efficacy, safety, and shelf-life. This whitepaper details a comprehensive strategy for evaluating the stability of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, a molecule featuring a secondary N-benzyl amine, a propanoic acid moiety, and a chlorinated aromatic ring. We will explore the crucial distinction between thermodynamic and kinetic stability, outline a systematic approach to forced degradation studies as mandated by ICH guidelines[1][2][3], and provide detailed protocols for elucidating degradation pathways under hydrolytic, oxidative, and photolytic stress. Furthermore, this guide details the development of a stability-indicating analytical method and the subsequent kinetic analysis required to predict the molecule's stability under long-term storage conditions.

Foundational Concepts: Thermodynamic vs. Kinetic Stability

Understanding the stability of a pharmaceutical compound requires differentiating between two key concepts: thermodynamic and kinetic stability.

• Thermodynamic Stability refers to the relative Gibbs free energy of the compound compared to its potential degradation products. A compound is thermodynamically unstable if its degradation products exist at a lower energy state. The equilibrium of the degradation reaction will favor the formation of these products. However, this provides no information about the rate at which this degradation will occur.[4][5][6][7]

• Kinetic Stability relates to the rate at which a compound degrades. It is determined by the activation energy barrier that must be overcome for the degradation reaction to proceed. A compound can be thermodynamically unstable but kinetically stable if the activation energy for its degradation is very high, resulting in a slow rate of decomposition under given conditions.[4][6][7]

For pharmaceutical development, while thermodynamic stability dictates the ultimate fate of the molecule, kinetic stability is of greater practical importance . Forced degradation studies are designed to probe the kinetic stability of a molecule by applying energy (e.g., heat, light) to overcome activation barriers and accelerate degradation, allowing for the characterization of degradation pathways and rates in a compressed timeframe.[8][9][10][11]

Regulatory Framework: ICH Guideline Q1A(R2)

Forced degradation, or stress testing, is a mandatory component of the stability testing program for new drug substances and products, as outlined in the International Council for Harmonisation (ICH) guideline Q1A(R2).[1][2][3][12] The primary objectives of these studies are:

• To identify the likely degradation products.

• To establish the intrinsic stability of the molecule and its degradation pathways.

• To validate the specificity of the analytical procedures used to monitor stability.

The results of forced degradation studies are essential for developing and validating a stability-indicating analytical method —a method capable of separating the intact drug from its degradation products, thus allowing for an accurate quantification of the remaining API over time.[13][14]

Predicted Degradation Pathways of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

The structure of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid suggests several potential sites for degradation. The primary points of lability are the benzylic carbon-nitrogen (C-N) bond, the secondary amine, and the chlorophenyl ring.

Hydrolytic Degradation

Hydrolysis is unlikely to be a major degradation pathway for this molecule under neutral conditions, as the C-N bond and amide-like linkage are generally stable. However, under strongly acidic or basic conditions, some degradation may be observed.[15][16][17]

• Acid-Catalyzed Hydrolysis: While the N-benzyl bond is generally stable, extreme acidic conditions and heat could potentially promote cleavage, though this is not a highly favored pathway.

• Base-Catalyzed Hydrolysis: Strong basic conditions are also unlikely to significantly impact the core structure.

Oxidative Degradation

Oxidative degradation is predicted to be a primary degradation pathway due to the presence of the secondary amine and the benzylic carbon.

• N-Dealkylation: The most probable oxidative pathway involves the oxidation of the secondary amine to an imine intermediate, followed by hydrolysis to yield 2-chlorobenzaldehyde and 2-aminopropanoic acid (alanine).[18][19]

• Benzylic C-N Bond Cleavage: Oxidative conditions can facilitate the cleavage of the C-N bond through radical mechanisms, leading to the formation of 2-chlorobenzaldehyde and alanine.[20][21][22][23]

Photolytic Degradation

The chlorophenyl ring makes the molecule susceptible to degradation upon exposure to light.

• Homolytic Cleavage: UV radiation can induce homolytic cleavage of the C-N bond, generating benzyl and amino radicals that can subsequently react to form a variety of secondary products.[24][25][26][27]

• Dehalogenation: Photodegradation can also lead to the cleavage of the carbon-chlorine bond on the aromatic ring.

The following diagram illustrates the potential degradation pathways under oxidative stress.

Caption: Predicted oxidative degradation pathway.

Experimental Design: A Practical Approach

A systematic approach to forced degradation involves subjecting the compound to a series of stress conditions, as detailed in the protocols below. The goal is to achieve 5-20% degradation of the parent compound to ensure that secondary degradation products are not the primary species observed.[28]

Preparation of Stock Solutions

Prepare a stock solution of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of acetonitrile and water).

Experimental Protocols

Table 1: Forced Degradation Experimental Conditions

Stress Condition	Protocol	Sampling Timepoints
Acid Hydrolysis	Mix 1 mL of stock solution with 1 mL of 1 M HCl. Incubate at 60°C.	0, 2, 4, 8, 24, 48 hours
Base Hydrolysis	Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Incubate at 60°C.	0, 2, 4, 8, 24, 48 hours
Oxidation	Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light.	0, 1, 2, 4, 8, 24 hours
Thermal Degradation	Store the solid compound at 80°C. Dissolve in the mobile phase before analysis.	1, 3, 7, 14, 30 days
Photostability	Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B). A control sample should be protected from light.	End of exposure

Note: For acid and base hydrolysis samples, neutralize the solution with an equimolar amount of base or acid, respectively, before injection into the HPLC system.

The following diagram outlines the general workflow for a forced degradation study.

Caption: General workflow for forced degradation studies.

Development of a Stability-Indicating HPLC Method

A robust, stability-indicating HPLC method is paramount for the accurate quantification of the parent compound and its degradation products.[14][29][30]

Table 2: Proposed HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape for the amino acid moiety.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	5% to 95% B over 20 minutes	A gradient elution is necessary to separate the parent compound from potentially more polar or less polar degradation products.[14]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV at 220 nm and 270 nm	220 nm for the peptide-like bond and 270 nm for the chlorophenyl chromophore.
Injection Volume	10 µL

This method should be validated for specificity by demonstrating that the degradation product peaks are well-resolved from the parent peak. Peak purity analysis using a photodiode array (PDA) detector is also recommended.

Data Analysis and Interpretation

Kinetic Analysis

The degradation of a drug often follows zero-order, first-order, or second-order kinetics. To determine the order of the reaction, plot the concentration of the remaining drug against time in the following ways:

• Zero-order: [Concentration] vs. time (linear plot)

• First-order: ln[Concentration] vs. time (linear plot)

• Pseudo-first-order: ln[Concentration] vs. time (linear plot, where one reactant is in large excess)

The plot that yields a straight line indicates the order of the reaction. The rate constant (k) is the slope of this line.[28][31]

Table 3: Hypothetical Oxidative Degradation Data

Time (hours)	Parent Peak Area	ln(Parent Peak Area)
0	1,500,000	14.22
1	1,350,000	14.11
2	1,220,000	14.01
4	1,000,000	13.82
8	670,000	13.41
24	150,000	11.92

A plot of ln(Parent Peak Area) vs. time for this data would be linear, indicating first-order kinetics. The slope of this line would give the rate constant, k.

Application of the Arrhenius Equation

The Arrhenius equation describes the relationship between the rate constant (k), temperature (T), and activation energy (Ea). It is used to predict the degradation rate at a specific storage temperature based on data from accelerated stability studies conducted at elevated temperatures.[8][9][10][11][32]

The equation is: k = A * e^(-Ea / RT)

Where:

• k = rate constant

• A = pre-exponential factor

• Ea = activation energy

• R = gas constant

• T = absolute temperature (in Kelvin)

By determining the rate constants at several elevated temperatures (e.g., 50°C, 60°C, 70°C), a plot of ln(k) vs. 1/T (Arrhenius plot) can be generated. The slope of this plot is -Ea/R, allowing for the calculation of the activation energy. This information can then be used to extrapolate the rate constant and, consequently, the shelf-life (e.g., t₉₀, the time for 10% degradation) at a desired storage condition (e.g., 25°C).

The Role of Thermal Analysis: Differential Scanning Calorimetry (DSC)

While forced degradation studies provide kinetic data, Differential Scanning Calorimetry (DSC) can offer insights into the thermodynamic stability of the solid form of the compound. DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[33][34][35][36][37] It can be used to determine:

• Melting point and enthalpy of fusion: Provides information on purity and crystal lattice energy.

• Glass transition temperature (Tg): For amorphous materials, this indicates the temperature at which the material transitions from a rigid to a more rubbery state.

• Polymorphism: Different crystalline forms will exhibit different melting points and enthalpies of fusion.

• Degradation temperature: An exothermic event following the melting endotherm can indicate the onset of thermal decomposition.

This information is complementary to the aqueous stability data and is crucial for understanding the stability of the drug substance in its solid state.

Conclusion

The comprehensive stability assessment of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid requires a multi-faceted approach grounded in regulatory guidelines and fundamental scientific principles. By systematically conducting forced degradation studies under hydrolytic, oxidative, and photolytic conditions, it is possible to elucidate the primary degradation pathways and identify critical liabilities in the molecular structure. The development of a validated, stability-indicating HPLC method is the cornerstone of this process, enabling accurate kinetic analysis. The application of the Arrhenius equation to data from accelerated thermal studies allows for the prediction of long-term stability. Finally, thermal analysis techniques such as DSC provide essential information on the solid-state thermodynamics of the compound. Together, these methodologies provide a robust and scientifically sound foundation for advancing a drug candidate through the development pipeline.

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Preliminary in vitro toxicity screening of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

An in-depth technical evaluation of a novel synthetic intermediate or hit compound is the cornerstone of early-stage drug discovery. As a Senior Application Scientist, I approach the preliminary in vitro toxicity screening of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid not merely as a checklist of assays, but as a mechanistic interrogation of the compound's biological liabilities.

Because this compound is a substituted benzylamino acid derivative, its physicochemical properties (e.g., lipophilicity, potential for forming reactive metabolites due to the chlorinated aromatic ring) dictate a rigorous, tiered screening cascade. This whitepaper outlines a self-validating, three-pillar in vitro screening strategy: Cytotoxicity, Cardiotoxicity, and Genotoxicity.

Phase 1: Strategic Screening Workflow

The architecture of our screening cascade is designed to fail fast and fail cheap. We sequence the assays based on throughput and biological relevance, ensuring that every subsequent test builds upon the pharmacokinetic and pharmacodynamic boundaries established by the previous one.

Figure 1: Tiered in vitro toxicity screening workflow for early-stage hit compounds.

Phase 2: Cytotoxicity Assessment (ATP-Based Luminescent Viability)

The Causality of Assay Selection: Before assessing specific organ toxicity, we must establish the general cellular tolerability of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid. We utilize the CellTiter-Glo® Luminescent Cell Viability Assay on HepG2 cells (a human hepatoma line serving as a proxy for hepatotoxicity). We choose ATP quantitation because cellular ATP levels strictly correlate with the number of metabolically active cells[1]. The homogeneous "add-mix-measure" format eliminates washing steps, thereby minimizing pipetting errors and preventing the mechanical detachment of delicate cell monolayers[1][2].

Step-by-Step Protocol:

• Cell Plating: Seed HepG2 cells in a 96-well opaque-walled plate at 10,000 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂[3].

• Compound Treatment: Prepare serial tenfold dilutions of the test compound (from 0.1 µM to 100 µM) in culture medium. Maintain a final DMSO concentration of ≤0.1% to prevent solvent-induced cytotoxicity. Treat cells for 48 hours.

• Reagent Preparation: Thaw the CellTiter-Glo® Buffer and equilibrate the lyophilized Substrate to room temperature. Transfer the buffer to the substrate bottle to reconstitute the reagent[2].

• Lysis and Reaction: Equilibrate the assay plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® Reagent to each well[2][4].

• Measurement: Mix contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence using a microplate reader[2].

Self-Validating System: The assay is structurally validated by including a 100% viability control (0.1% DMSO vehicle) and a 0% viability control (100 µM digitonin). The assay run is only accepted if the signal-to-background ratio is >10 and the Z'-factor is ≥0.5.

Phase 3: Cardiotoxicity Screening (Automated hERG Patch Clamp)

The Causality of Assay Selection: The human Ether-à-go-go-Related Gene (hERG) encodes the Kv11.1 potassium channel, which mediates the rapid delayed rectifier potassium current ( IKr​ ) essential for cardiac action potential repolarization[5][6]. Because 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid contains a lipophilic aromatic moiety and a basic amine, it possesses the classic pharmacophore for hERG liability. Inhibition of hERG leads to QT interval prolongation and potentially fatal Torsades de Pointes (TdP) arrhythmias[5][7]. Following ICH S7B guidelines, assessing hERG blockade via patch-clamp is a mandatory preclinical step[7][8].

Figure 2: Mechanistic pathway of hERG-induced cardiotoxicity.

Step-by-Step Protocol (Automated Patch Clamp):

• Cell Preparation: Harvest CHO cells stably expressing the full-length hERG channel. Resuspend in extracellular solution (138 mM NaCl, 4.5 mM KCl, 1.8 mM CaCl₂, 1.0 mM MgCl₂, 10 mM HEPES, pH 7.4)[6].

• Electrophysiological Setup: Utilize an automated patch-clamp system (e.g., QPatch HTX). Establish the whole-cell configuration[5][6].

• Voltage Protocol: Apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current[5].

• Compound Application: Perfuse the test compound at increasing concentrations (e.g., 1, 3, 10, 30 µM). Incubate each concentration for 3-5 minutes until steady-state block is achieved[5][6].

• Data Acquisition: Measure the peak tail current amplitude pre- and post-compound application to calculate the percentage of inhibition and derive the IC₅₀[6][8].

Self-Validating System: Data is only included if the initial seal resistance is >100 MΩ and the pre-compound current is >0.2 nA[5]. E-4031 (a known potent hERG inhibitor) is run as a positive control, and 0.1% DMSO is run as a negative vehicle control to ensure system fidelity[5].

Phase 4: Genotoxicity Assessment (Ames Test - OECD 471)

The Causality of Assay Selection: The Bacterial Reverse Mutation Test (Ames Test), standardized under OECD Guideline 471, assesses the mutagenic potential of a compound by detecting point mutations (frameshifts and base-pair substitutions)[9][10]. The chlorinated aromatic ring in our test article flags a potential risk for DNA intercalation or the formation of reactive electrophilic metabolites. We utilize histidine-dependent Salmonella typhimurium strains[9][10]. Because bacteria lack mammalian metabolic enzymes, a rat liver S9 fraction is added to simulate hepatic biotransformation, revealing pro-mutagens that only become toxic after first-pass metabolism[10][11].

Figure 3: Logical workflow of the Ames Test (Bacterial Reverse Mutation Assay) with metabolic activation.

Step-by-Step Protocol (Direct Plate Incorporation):

• Preparation of S9 Mix: Prepare a 10% (v/v) S9 mix containing Aroclor 1254-induced rat liver homogenate, NADP, and glucose-6-phosphate in a phosphate buffer (pH 7.4)[10][12].

• Culture Preparation: Grow S. typhimurium strains (TA98, TA100, TA1535, TA1537, TA102) overnight in nutrient broth to a density of ~1-2 x 10⁹ CFU/mL[12].

• Exposure: In a sterile test tube, combine 100 µL of bacterial culture, 50 µL of the test compound (at 5 concentrations up to 5000 µ g/plate ), and 500 µL of S9 mix (or buffer for -S9 conditions)[12].

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the tube, mix gently, and pour onto a minimal glucose agar plate[12].

• Incubation and Scoring: Incubate plates at 37°C for 48-72 hours. Count the number of macroscopic revertant (His+) colonies using an automated colony counter[10][12].

Self-Validating System: The assay is considered valid if the spontaneous reversion rate of the vehicle control falls within historical ranges for each strain. Strain-specific positive controls (e.g., 2-Aminoanthracene for +S9, Sodium azide for TA100 -S9) must induce at least a 2- to 3-fold increase in revertant colonies to prove the assay's sensitivity[12].

Data Presentation: Quantitative Summary Matrix

To facilitate rapid Go/No-Go decision-making, all raw data must be synthesized into a standardized safety matrix. Below is a representative data structure for evaluating 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid against industry-standard safety thresholds.

Assay Category	Biological Model	Readout Metric	Hypothetical Result for Test Article	Safety Threshold for Concern
Cytotoxicity	HepG2 Cells	IC₅₀ (µM)	> 100 µM	< 10 µM (High Risk)
Cardiotoxicity	CHO-hERG	IC₅₀ (µM)	45.2 µM	< 10 µM (High Risk)
Genotoxicity (-S9)	TA98, TA100	Fold-increase (Revertants)	1.1x (Negative)	≥ 2.0x vehicle control
Genotoxicity (+S9)	TA98, TA100	Fold-increase (Revertants)	1.3x (Negative)	≥ 2.0x vehicle control

Interpretation: In this hypothetical scenario, the compound demonstrates low cytotoxicity, a weak/moderate hERG liability that requires monitoring but is not an immediate showstopper, and a clean genotoxicity profile.

References

• Evotec. "hERG Safety | Cyprotex ADME-Tox Solutions." Evotec ADME-Tox. Available at:[Link]

• Tox Lab. "Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209." Tox Lab Guidelines. Available at:[Link]

• Creative Bioarray. "Bacterial Reverse Mutation Test (Ames Test, OECD 471)." Creative Bioarray Services. Available at:[Link]

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Evaluating the Cell Permeability of 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid: A Technical Guide

Executive Summary

The compound 2-{[(2-chlorophenyl)methyl]amino}propanoic acid (also known as N-(2-chlorobenzyl)alanine) is a synthetic N-alkylated amino acid derivative. Determining its cell permeability requires navigating a complex physicochemical paradox: it possesses a highly lipophilic aromatic moiety that favors membrane insertion, yet it exists primarily as a charged zwitterion at physiological pH, which inherently resists passive diffusion.

This whitepaper provides an in-depth analysis of the causality behind its membrane permeation, detailing the balance between passive lipophilic diffusion and carrier-mediated active transport, alongside self-validating experimental workflows for empirical quantification.

Physicochemical Profiling & The Rule of Five

To predict the permeability of a small molecule, we must first evaluate its baseline physicochemical properties against Lipinski’s Rule of Five [1]. As summarized in Table 1, the compound strictly adheres to traditional drug-likeness parameters.

Table 1: Quantitative Physicochemical Data of N-(2-chlorobenzyl)alanine

Property	Value	Permeability Implication
Molecular Weight	213.66 g/mol	< 500 Da; highly favorable for traversing lipid bilayers.
LogP (Estimated)	~1.8 - 2.2	Optimal lipophilicity; balances aqueous solubility with membrane affinity.
Topological Polar Surface Area (tPSA)	49.3 Ų	< 140 Ų; excellent for passive membrane penetration.
Hydrogen Bond Donors (HBD)	2	< 5; low desolvation penalty upon entering the hydrophobic core.
Hydrogen Bond Acceptors (HBA)	3	< 10; minimizes excessive hydration shells.
Physiological State (pH 7.4)	Zwitterionic	Critical Barrier: Charged state restricts passive diffusion; requires masking or active transport.

While the baseline metrics suggest excellent permeability, the zwitterionic nature of the amino acid backbone introduces a significant thermodynamic hurdle.

The Zwitterion vs. Lipophilicity Paradigm

At a physiological pH of 7.4, the carboxylic acid (pKa ~2.3) is deprotonated (-COO⁻), and the secondary amine (pKa ~9.0) is protonated (-NH₂⁺). Zwitterionic amino acids typically exhibit extremely low passive permeability (permeability coefficients of ~10⁻¹³ cm/s) due to the immense energy required to desolvate the charged groups before they can enter the hydrophobic lipid bilayer [2].

However, N-alkylation fundamentally alters this dynamic. By attaching a bulky 2-chlorobenzyl group to the nitrogen:

• Desolvation Penalty Reduction: One hydrogen bond donor is removed compared to native alanine, lowering the energetic barrier for membrane entry [3].

• Lipophilic Masking: The highly hydrophobic 2-chlorobenzyl group acts as a steric and lipophilic shield. It partially masks the polarity of the zwitterionic core, increasing the overall partition coefficient and allowing a small fraction of the molecule to passively diffuse across the membrane.

Mechanistic Pathways of Cellular Entry

Given the structural features of 2-{[(2-chlorophenyl)methyl]amino}propanoic acid, its cellular uptake is governed by a dual-mechanism pathway.

• Passive Diffusion: Driven by the lipophilic 2-chlorobenzyl group, a minor fraction of the uncharged or charge-masked molecule can passively partition into the lipid bilayer.

• Carrier-Mediated Transport (LAT1): The L-type Amino Acid Transporter 1 (SLC7A5) is responsible for shuttling large, neutral, and bulky hydrophobic amino acids (like phenylalanine and tyrosine) across cell membranes [4]. Because the 2-chlorobenzyl group mimics the bulky aromatic side chains of these natural substrates, the compound is highly likely to be recognized and actively transported by LAT1.

Fig 1: Proposed dual-mechanism cellular uptake pathways for N-(2-chlorobenzyl)alanine.

Experimental Validation Workflows

To empirically validate the permeability of this compound and distinguish between passive and active transport, a self-validating matrix of two distinct assays must be employed.

Protocol A: Caco-2 Cell Monolayer Assay (Total Permeability)

The Caco-2 assay measures total apparent permeability ( Papp​ ), encompassing both passive diffusion and active transport.

Step-by-Step Methodology:

• Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell inserts (0.4 µm pore size) at 1 × 10⁵ cells/cm².

• Monolayer Maturation & Validation: Culture for 21 days. Causality Check: Measure Transepithelial Electrical Resistance (TEER). A TEER > 250 Ω·cm² is mandatory. Why? Values below this indicate compromised tight junctions, which would cause artificial paracellular leakage and invalidate transcellular measurements.

• pH Gradient Establishment: Buffer the apical chamber to pH 6.5 and the basolateral chamber to pH 7.4. Why? This mimics the physiological proton gradient of the human intestinal tract, driving proton-coupled transport mechanisms.

• Dosing & Inhibition Control: Add 10 µM of the compound to the apical chamber. In a parallel control well, co-incubate with 1 mM BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid). Why? BCH is a specific LAT1 inhibitor. A significant drop in Papp​ in this well isolates and proves carrier-mediated active transport.

• Sampling & Quantification: Extract 50 µL aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes. Quantify via LC-MS/MS.

Fig 2: Self-validating Caco-2 workflow for quantifying apparent permeability (Papp).

Protocol B: PAMPA (Passive Permeability Isolation)

To isolate purely passive diffusion, the Parallel Artificial Membrane Permeability Assay (PAMPA) is used. Because PAMPA utilizes an artificial lipid bilayer devoid of proteins, it acts as a self-validating cross-reference to the Caco-2 data. If Caco-2 permeability is high but PAMPA permeability is low, it definitively proves that the compound relies on active transport (LAT1) rather than passive diffusion.

Step-by-Step Methodology:

• Membrane Preparation: Coat the PVDF filter of a 96-well PAMPA plate with a 20% (w/v) solution of lecithin in dodecane.

• Compartment Loading: Dissolve the compound in PBS (pH 7.4) at 50 µM and add to the donor wells. Fill acceptor wells with fresh PBS.

• Incubation: Assemble the sandwich plate and incubate at room temperature for 5 hours without agitation to prevent disruption of the unstirred water layer.

• Analysis: Separate the plates and quantify the compound concentration in both compartments via LC-MS/MS.

Conclusion

Is 2-{[(2-chlorophenyl)methyl]amino}propanoic acid cell-permeable? Yes, it is moderately to highly cell-permeable. However, its permeability is not a simple function of passive diffusion. While its low molecular weight and optimal LogP are favorable, its zwitterionic backbone restricts pure lipid bilayer traversal. Instead, the compound achieves permeability through a synergistic combination of lipophilic masking (via the N-alkyl 2-chlorobenzyl group) and active carrier-mediated transport via bulky amino acid transporters like LAT1.

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews. Available at:[Link]

• Baird, F. E., et al. (2020). "Acetylation of L-leucine switches its carrier from the L-amino acid transporter (LAT) to organic anion transporters (OAT)." bioRxiv. Available at:[Link]

• Kato, T., et al. (2020). "Incorporation of electrically charged N-alkyl amino acids into ribosomally synthesized peptides via post-translational conversion." Chemical Science. Available at:[Link]

• Yan, R., Zhao, X., Lei, J., & Zhou, Q. (2019). "Structure and function of the amino acid transporter LAT1." Nature. Available at:[Link]

Pharmacological potential of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives

An In-depth Technical Guide to the Pharmacological Potential of 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid Derivatives

Distribution: For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The landscape of modern drug discovery is characterized by an intensive search for novel chemical scaffolds that offer improved efficacy and safety profiles for the treatment of a myriad of diseases. Within this context, derivatives of amino acids and their analogues represent a fertile ground for identifying new therapeutic agents. This technical guide provides a comprehensive overview of the pharmacological potential of a specific class of compounds: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives. While direct research on this exact scaffold is nascent, this document synthesizes data from structurally related compounds to build a strong hypothesis for their potential as valuable candidates in drug development, particularly in the areas of inflammation, pain, and oncology. By examining the synthesis, proposed mechanisms of action, and robust screening protocols, this guide aims to equip researchers with the foundational knowledge and practical methodologies to explore this promising chemical space.

Introduction: The Rationale for Investigating 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid Derivatives

The core structure of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid combines several key pharmacophoric features that suggest a high likelihood of biological activity. The propanoic acid moiety is a well-established feature in many non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen, and is known to interact with enzymes like cyclooxygenases (COX)[1][2]. The 2-amino group provides a site for further chemical modification, allowing for the generation of a diverse library of derivatives with potentially varied pharmacological profiles[3][4][5]. Furthermore, the presence of a 2-chlorophenyl group can enhance lipophilicity, which may improve membrane permeability and interaction with biological targets[1]. The chlorine substitution can also influence the electronic properties of the molecule, potentially affecting its binding affinity to target proteins[6].

Derivatives of similar structures have demonstrated a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer effects[1][7][8][9]. This precedent strongly suggests that a systematic investigation into 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives is a scientifically sound and promising endeavor.

Synthetic Strategies: A Roadmap to Novel Derivatives

The synthesis of a library of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives is a critical first step in exploring their pharmacological potential. Based on established organic chemistry principles and published methods for similar compounds, a general synthetic scheme can be proposed. A plausible and efficient method would be the Leuckart reaction, which is a form of reductive amination[8].

A generalized synthetic pathway could involve the reaction of a 2-keto-propanoic acid derivative with 2-chlorobenzylamine in the presence of a reducing agent. Alternatively, a nucleophilic substitution reaction between a 2-halopropanoic acid derivative and 2-chlorobenzylamine could be employed. For the synthesis of related 3-[(2,4-difluorophenyl)amino]propanoic acid derivatives, a common method involves the reaction of 2,4-difluoroaniline with acrylic acid[10]. This suggests that a similar approach, reacting 2-chlorobenzylamine with an appropriate acrylic acid derivative, could be a viable route.

Further diversification of the core structure can be achieved by modifying the carboxylic acid group into esters, amides, or hydrazides, which can then be used as intermediates for creating a wider range of derivatives, including hydrazones and semicarbazides[10].

Pharmacological Screening: A Multi-tiered Approach to Identifying Therapeutic Potential

A systematic evaluation of the pharmacological potential of newly synthesized 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives requires a well-designed screening cascade. This typically begins with high-throughput in vitro assays to identify initial hits, followed by more complex in vivo models to confirm efficacy and assess safety.

In Vitro Screening for Anti-inflammatory Activity

Initial screening for anti-inflammatory potential should focus on key molecular events in the inflammatory cascade. A panel of in vitro assays can provide a cost-effective and rapid assessment of a compound's activity[11][12].

3.1.1. Inhibition of Protein Denaturation

Principle: Inflammation can lead to the denaturation of proteins. The ability of a compound to prevent heat-induced protein denaturation is a simple and effective preliminary screen for anti-inflammatory activity.

Protocol:

• Prepare a 1% aqueous solution of bovine serum albumin (BSA).

• Prepare various concentrations of the test compounds and a standard drug (e.g., diclofenac sodium).

• To 5 mL of each test and standard solution, add 0.2 mL of the BSA solution.

• Incubate the mixtures at 37°C for 20 minutes, followed by heating at 51°C for 20 minutes.

• After cooling, measure the turbidity of the solutions spectrophotometrically at 660 nm.

• Calculate the percentage inhibition of protein denaturation.

3.1.2. Membrane Stabilization Assay

Principle: The stabilization of the red blood cell (RBC) membrane from hypotonicity-induced lysis can be correlated with anti-inflammatory activity, as the RBC membrane is analogous to the lysosomal membrane.

Protocol:

• Prepare a 10% v/v suspension of human red blood cells in isotonic saline.

• Prepare various concentrations of the test compounds and a standard drug.

• Incubate the test and standard solutions with the RBC suspension at 56°C for 30 minutes in a hypotonic solution.

• Centrifuge the mixtures and measure the absorbance of the supernatant (hemoglobin content) at 560 nm.

• Calculate the percentage of membrane stabilization.

3.1.3. Enzyme Inhibition Assays (COX and LOX)

Principle: Many NSAIDs exert their effect by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key in the synthesis of prostaglandins and leukotrienes, respectively[11][13].

Protocol (General):

• Utilize commercially available COX-1, COX-2, and 5-LOX enzyme inhibition assay kits.

• Prepare various concentrations of the test compounds and known inhibitors.

• Follow the kit manufacturer's instructions to measure the enzymatic activity in the presence and absence of the test compounds.

• Determine the IC50 values for each compound against each enzyme.

In Vivo Confirmation of Analgesic and Anti-inflammatory Effects

Compounds that show promising activity in in vitro screens should be advanced to in vivo models to assess their efficacy in a more complex biological system. Rodent models are commonly used for this purpose[14].

3.2.1. Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory)

Principle: The injection of carrageenan into the paw of a rat induces a localized inflammatory response, characterized by edema. The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity[2][14][15].

Protocol:

• Fast adult Wistar rats overnight.

• Administer the test compound or vehicle orally or intraperitoneally.

• After a set time (e.g., 1 hour), inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Calculate the percentage inhibition of edema for each treatment group compared to the control group.

3.2.2. Hot Plate and Tail Flick Tests (Analgesic)

Principle: These models are used to assess centrally mediated analgesic activity. The latency to a thermal stimulus (heat) is measured before and after the administration of the test compound[16].

Protocol (Hot Plate):

• Place mice on a hot plate maintained at a constant temperature (e.g., 55°C).

• Record the latency time for the mouse to show a response (e.g., licking its paws or jumping).

• Administer the test compound or vehicle.

• Measure the reaction time again at set intervals (e.g., 30, 60, 90 minutes) after drug administration.

• An increase in the reaction time indicates an analgesic effect.

Exploring Anticancer Potential

Given that some structurally related compounds have shown anticancer activity, it is worthwhile to screen promising derivatives against a panel of cancer cell lines[8][10][17].

3.3.1. MTT Assay for Cytotoxicity

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic effects of potential anticancer drugs on cancer cell lines.

Protocol:

• Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value for each compound.

Potential Mechanisms of Action: Unraveling the Molecular Targets

The therapeutic effects of a drug are underpinned by its interaction with specific molecular targets. Based on the chemical structure of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid derivatives and the known mechanisms of related compounds, several potential mechanisms of action can be postulated.

Anti-inflammatory and Analgesic Mechanisms

The anti-inflammatory and analgesic effects of these derivatives could be mediated through several pathways:

• COX/LOX Inhibition: As mentioned, the propanoic acid moiety suggests a potential for inhibiting COX-1 and/or COX-2 enzymes, thereby reducing the production of prostaglandins that mediate inflammation and pain[1].

• Modulation of Ion Channels: Some analgesic and anticonvulsant drugs act by modulating the activity of voltage-gated sodium and calcium channels[7][9]. It is plausible that certain derivatives could interact with these channels in sensory neurons to reduce pain transmission.

• Inhibition of Pro-inflammatory Cytokine Production: Chronic inflammation is often driven by the overproduction of pro-inflammatory cytokines such as TNF-α and IL-6. Some compounds exert their anti-inflammatory effects by inhibiting the signaling pathways that lead to the production of these cytokines, such as the NF-κB pathway[1][13].

• TRPV1 Receptor Antagonism: The TRPV1 receptor is a key player in the sensation of noxious heat and inflammatory pain[18]. Antagonism of this receptor is a validated strategy for analgesia, and it is possible that some derivatives could interact with this target.

Anticancer Mechanisms

The potential anticancer activity of these compounds could arise from several mechanisms:

• Inhibition of Kinase Signaling: Many modern anticancer drugs are kinase inhibitors. Derivatives of 3-[(2,4-difluorophenyl)amino]propanoic acid have been investigated as potential inhibitors of receptor tyrosine kinases like c-MET and HER2[10]. Molecular docking studies could be employed to predict the binding of the current series of compounds to the active sites of various kinases involved in cancer cell proliferation and survival.

• Induction of Apoptosis: Successful anticancer agents often induce programmed cell death (apoptosis) in cancer cells. The ability of the compounds to induce apoptosis can be assessed by assays such as Annexin V/PI staining followed by flow cytometry.

• Inhibition of P-glycoprotein (P-gp): Multidrug resistance (MDR) is a major challenge in cancer chemotherapy and is often mediated by the overexpression of drug efflux pumps like P-glycoprotein[19]. Novel compounds that can inhibit P-gp could be valuable in overcoming MDR.

Structure-Activity Relationship (SAR) Studies: Guiding Lead Optimization

A systematic SAR study is essential for identifying the key structural features responsible for the observed biological activity and for guiding the optimization of lead compounds. By synthesizing and testing a library of derivatives with variations at different positions of the core scaffold, researchers can build a comprehensive understanding of how chemical modifications influence potency and selectivity[20].

Key areas for modification and SAR analysis include:

• Substitution on the Phenyl Ring: The position and nature of substituents on the 2-chlorophenyl ring can be varied to explore the effects of electronic and steric factors on activity.

• Modification of the Propanoic Acid Moiety: Converting the carboxylic acid to esters, amides, or other functional groups can impact the compound's physicochemical properties and its interaction with biological targets.

• Stereochemistry: The stereocenter at the 2-position of the propanoic acid moiety means that the compounds can exist as enantiomers. It is crucial to separate and test the individual enantiomers, as they may exhibit different pharmacological activities and potencies.

Data Presentation and Visualization

Clear and concise presentation of experimental data is paramount for effective communication and interpretation of results.

Quantitative Data Summary

Compound ID	In Vitro Assay	IC50 (µM)	In Vivo Model	ED50 (mg/kg)
Example_1	COX-2 Inhibition	5.2	Carrageenan Paw Edema	15.0
Example_2	MTT (MCF-7 cells)	12.8	N/A	N/A
Reference_Drug	COX-2 Inhibition	0.1	Carrageenan Paw Edema	2.5

This table is a template for summarizing potential experimental data.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the pharmacological evaluation of novel compounds.

Inflammatory Signaling Pathway

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Technical Guide: Elucidating the Three-Dimensional Architecture of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

A Senior Application Scientist's Perspective on Synthesis, Crystallization, and Single-Crystal X-ray Diffraction Analysis

Abstract

This technical guide provides a comprehensive framework for the synthesis, crystallization, and detailed crystallographic analysis of the novel amino acid derivative, 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (N-(2-chlorobenzyl)-alanine). While a public crystal structure for this specific molecule has not been reported, this document leverages established principles of chemical synthesis and X-ray crystallography to present a robust, field-proven methodology for its structural elucidation. We detail a complete workflow, from targeted synthesis via reductive amination to the growth of diffraction-quality single crystals and the subsequent analysis of molecular and supramolecular features by single-crystal X-ray diffraction (SCXRD). This guide is intended for researchers in crystallography, medicinal chemistry, and drug development, offering both practical protocols and the theoretical basis for experimental choices.

Introduction: The Rationale for Structural Analysis

The N-alkylation of amino acids is a cornerstone of medicinal chemistry, utilized to enhance properties such as metabolic stability, membrane permeability, and receptor binding affinity[1]. The introduction of a substituted benzyl group, such as a 2-chlorobenzyl moiety, onto an alanine scaffold creates a molecule with a unique combination of chirality, hydrophobicity, and potential for specific steric and electronic interactions. The chlorine substituent can significantly influence molecular conformation and packing through halogen bonding and other weak interactions.

Determining the precise three-dimensional structure of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is critical. A high-resolution crystal structure provides unambiguous information on:

• Molecular Conformation: The spatial arrangement of the chlorophenyl ring relative to the alanine backbone.

• Stereochemistry: Absolute confirmation of the chiral center.

• Intermolecular Interactions: The specific hydrogen-bonding networks, van der Waals contacts, and potential Cl···X halogen bonds that govern the solid-state packing.

This information is invaluable for computational modeling, structure-activity relationship (SAR) studies, and understanding the physicochemical properties of the compound. Single-crystal X-ray diffraction (SCXRD) remains the gold standard for obtaining this level of structural detail for small molecules[2][3][4].

Experimental Methodology: A Self-Validating Workflow

This section outlines a complete, validated protocol for obtaining the crystal structure of the target compound. The workflow is designed to be logical and self-validating, where the success of each step informs the next.

Principle: Reductive amination is a highly efficient and controlled method for forming C-N bonds, avoiding the over-alkylation issues common with direct alkylation of amines[5]. The process involves the in-situ formation of an imine between an amine (L-alanine) and an aldehyde (2-chlorobenzaldehyde), followed by immediate reduction to the secondary amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent due to its mildness and high selectivity for imines over aldehydes, allowing for a one-pot procedure[5].

Step-by-Step Protocol:

• Reactant Preparation: To a solution of L-alanine (1.0 eq) in a 1:1 mixture of dichloroethane (DCE) and methanol, add 2-chlorobenzaldehyde (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the corresponding imine.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. The reaction is mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor progress via Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with dichloromethane (DCM) (3x).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

Principle: Obtaining high-quality single crystals is the most critical and often most challenging step in SCXRD analysis[6]. The strategy involves screening various solvents and crystallization techniques to find conditions that promote slow, ordered growth. For a zwitterionic molecule like an amino acid derivative, solvent systems that can support its polar head and non-polar side chains are essential.

Step-by-Step Protocol:

• Solvent Screening: Dissolve small amounts of the purified compound in a range of solvents (e.g., ethanol, methanol, isopropanol, acetonitrile, ethyl acetate, and water) with gentle heating to determine solubility.

• Slow Evaporation: Prepare saturated solutions of the compound in promising solvents (or solvent mixtures) in small vials. Cover the vials with a cap pierced with a few small holes and leave them undisturbed in a vibration-free environment.

• Vapor Diffusion (Hanging Drop or Sitting Drop):

  • Reservoir: Fill the well of a vapor diffusion plate with a "poor" solvent (e.g., hexane or diethyl ether).

  • Drop: On a siliconized cover slip (hanging drop) or the plate's pedestal (sitting drop), place a small drop (~2-5 µL) of a concentrated solution of the compound in a "good" solvent (e.g., ethanol or ethyl acetate).

  • Sealing: Seal the well. The vapor of the poor solvent will slowly diffuse into the drop, reducing the compound's solubility and promoting slow crystallization.

• Crystal Harvesting: Once suitable crystals (typically >0.1 mm in at least two dimensions) have formed, carefully harvest one using a cryo-loop and immediately flash-cool it in a stream of liquid nitrogen to prevent solvent loss and radiation damage during data collection.

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• 4. rigaku.com [rigaku.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid as a Building Block in Solid-Phase Peptide Synthesis

Introduction: Expanding the Chemical Space of Peptidomimetics

In the landscape of modern drug discovery, peptides and peptidomimetics represent a burgeoning class of therapeutics, offering high specificity and potency. The introduction of non-canonical amino acids is a powerful strategy to overcome the inherent limitations of natural peptides, such as poor metabolic stability and low cell permeability.[1][2] One such modification, N-alkylation of the peptide backbone, has proven particularly effective in enhancing these pharmacokinetic properties.[1][2] The building block, 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, an N-alkylated alanine derivative, provides a unique structural motif to modulate the conformational and physicochemical properties of synthetic peptides. The presence of the 2-chlorobenzyl group can introduce steric constraints, influence secondary structure, and enhance proteolytic resistance.[1][3]

This guide provides a comprehensive overview and detailed protocols for the efficient incorporation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid into peptide sequences using Fmoc-based solid-phase peptide synthesis (SPPS). The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to explore this and other N-alkylated amino acids as a means to generate novel peptidomimetics.

Physicochemical Properties and Handling

Understanding the properties of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is crucial for its successful application. The following table summarizes its key characteristics.

Property	Value	Source/Notes
Chemical Name	2-{[(2-Chlorophenyl)methyl]amino}propanoic acid hydrochloride	[4]
CAS Number	1396962-69-8	[4]
Molecular Formula	C10H12ClNO2·HCl	Based on hydrochloride salt[4]
Molecular Weight	250.12 g/mol	Based on hydrochloride salt[4]
Appearance	White to off-white solid	General observation for similar compounds
Solubility	Soluble in DMSO and water (with pH adjustment)	[5]
Storage	Store at -20°C for long-term stability	[5]

Handling Precautions: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid hydrochloride is classified with acute toxicity (oral, dermal, inhalation), skin irritation, and eye irritation warnings.[4] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All handling should be performed in a well-ventilated fume hood.

Core Principles for Incorporating N-Alkylated Amino Acids in SPPS

The primary challenge in incorporating N-alkylated amino acids like 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid lies in the steric hindrance at the secondary amine. This can significantly slow down the coupling reaction compared to primary amino acids.[6][7] Therefore, several key considerations must be addressed to ensure high coupling efficiency and minimize side reactions.

Workflow for SPPS with N-Alkylated Amino Acids

Caption: General workflow for solid-phase peptide synthesis incorporating N-alkylated amino acids.

Selection of Coupling Reagents

Standard carbodiimide-based coupling reagents like DCC or DIC, even with additives like HOBt, are often inefficient for coupling sterically hindered N-alkylated amino acids.[8] More potent activating reagents are required to achieve high yields and avoid deletion sequences.

• Phosphonium Salts: Reagents such as PyBOP and PyAOP have demonstrated superior performance for challenging couplings, including those involving N-methylated amino acids.[9][10] PyAOP, which forms a highly reactive HOAt ester, is particularly effective.[9]

• Aminium/Uronium Salts: HATU, HBTU, and HCTU are widely used and highly effective coupling reagents.[9][11] HATU, in particular, is often the reagent of choice for difficult couplings due to the formation of a highly reactive OAt-ester, which benefits from anchimeric assistance from the pyridine nitrogen in the HOAt leaving group.[11] COMU, an Oxyma-based reagent, is another excellent and often superior alternative to HOBt-based reagents.[11]

For the incorporation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, HATU or PyAOP are recommended as the primary choices due to their proven efficacy with sterically demanding couplings.[9][10]

Detailed Protocols

The following protocols are based on standard Fmoc-SPPS procedures, adapted for the incorporation of the N-alkylated building block.[12][13]

Protocol 1: Manual Solid-Phase Peptide Synthesis

This protocol is suitable for small-scale synthesis and optimization.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin depending on the desired C-terminus)

• Fmoc-protected amino acids

• Fmoc-2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

• Coupling Reagent: HATU or PyAOP

• Base: Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Washing Solvents: DMF, DCM, Isopropanol (IPA)

• Capping Solution (Optional): Acetic anhydride/DIPEA/DMF (1:1:8)

• Cleavage Cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v/v)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution and agitate for 3 minutes.

  • Drain and repeat with fresh piperidine solution for 10 minutes.

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Coupling of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid:

  • In a separate vial, pre-activate the Fmoc-2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (3-5 equivalents relative to resin loading) with HATU or PyAOP (0.95 equivalents relative to the amino acid) and DIPEA (2 equivalents relative to the coupling reagent) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature. The extended coupling time is crucial for sterically hindered amino acids.

• Monitoring the Coupling Reaction:

  • Perform a Kaiser test. Note: The Kaiser test will be negative for the secondary amine of the N-alkylated amino acid. A bromophenol blue test can be used as an alternative.[14]

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (5x), DCM (3x), and DMF (3x).

• Capping (Optional):

  • If the coupling is incomplete, cap any unreacted amino groups by treating the resin with the capping solution for 30 minutes.

  • Wash the resin as in step 5.

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Final Fmoc Deprotection: After the final coupling, perform a final Fmoc deprotection (step 2).

• Cleavage and Global Deprotection:

  • Wash the resin with DCM (5x) and dry under a stream of nitrogen.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.[15][16]

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the peptide with cold ether.

  • Dry the crude peptide under vacuum.

Protocol 2: Automated Solid-Phase Peptide Synthesis

For automated synthesizers, the standard protocols should be modified to accommodate the N-alkylated residue.

Key Modifications for Automated Synthesis:

• Coupling Time: Program a longer coupling time (e.g., 2-4 hours) for the 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid residue.

• Double Coupling: A double coupling protocol for the N-alkylated residue is highly recommended to ensure maximum incorporation.

• Reagent Equivalents: Use a higher excess of the protected amino acid and coupling reagents (e.g., 5 equivalents).

Purification and Analysis

Purification by Reversed-Phase HPLC (RP-HPLC)

The crude peptide should be purified using preparative RP-HPLC.[17][18]

Typical Conditions:

• Column: C18 stationary phase

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient of increasing mobile phase B. The specific gradient will depend on the hydrophobicity of the peptide.

• Detection: UV at 220 nm and 280 nm.

Analysis by Liquid Chromatography-Mass Spectrometry (LC-MS)

The purity and identity of the final peptide must be confirmed by analytical LC-MS.[19][20]

• HPLC: Use analytical RP-HPLC to determine the purity of the peptide.[19][21] The purity is calculated by integrating the area of the product peak relative to the total peak area in the chromatogram.

• Mass Spectrometry: Use electrospray ionization mass spectrometry (ESI-MS) to confirm the molecular weight of the peptide, which validates its identity.[19][21]

Example Data Presentation

Peptide Sequence	Crude Purity (LC-MS)	Purified Purity (LC-MS)	Expected Mass (Da)	Observed Mass (Da)
Ac-Ala-Xaa -Gly-NH2	65%	>98%	350.8	350.9 [M+H]+
H-Gly-Xaa -Phe-NH2	58%	>95%	415.9	416.0 [M+H]+

• Xaa represents 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid residue.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Low Coupling Efficiency / Deletion of the N-alkylated residue	- Insufficient coupling time- Ineffective coupling reagent- Steric hindrance	- Increase coupling time to 4-6 hours.- Use a more potent coupling reagent like HATU or PyAOP.[9][10]- Perform a double coupling.- Consider microwave-assisted coupling to enhance reaction kinetics.[22]
Side Reactions during Cleavage	- Re-attachment of protecting groups to nucleophilic side chains (e.g., Trp, Met, Tyr)	- Use a cleavage cocktail with appropriate scavengers (e.g., TIS, water, EDT).[16]
Poor Solubility of the Crude Peptide	- Aggregation of the peptide sequence	- Dissolve the crude peptide in a small amount of DMSO or acetic acid before adding to the HPLC mobile phase.
Multiple Peaks in HPLC of Purified Peptide	- Slow conformational isomerization (cis/trans) around the N-alkylated peptide bond	- This can be inherent to N-alkylated peptides.[10] Analyze the sample at an elevated temperature (e.g., 40-60°C) to promote faster interconversion and potentially coalesce the peaks.

Conclusion

The incorporation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid into peptide sequences is a viable strategy for generating novel peptidomimetics with potentially enhanced therapeutic properties. While the steric hindrance of the N-alkyl group presents a synthetic challenge, it can be effectively overcome by employing potent coupling reagents such as HATU or PyAOP, extending reaction times, and utilizing a double coupling strategy. The protocols and guidelines presented in this application note provide a robust framework for the successful synthesis, purification, and analysis of peptides containing this and other N-alkylated amino acids, thereby empowering researchers to expand the chemical diversity of their peptide libraries.

References

• Peptide Characterization Techniques and Applic
• The Role of HPLC Analysis in Peptide Characterization. (2025, November 20). Verified Peptides.
• 2-{[(2-chlorophenyl)
• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Using the ribosome to synthesize peptidomimetics. (2009, July 8). PMC.
• Overview of Peptide Coupling Reagents. ChemPep.
• Coupling Reagents. Aapptec Peptides.
• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
• Solid-phase synthesis and characterization of N-methyl-rich peptides. (2005, February 15).
• Solid-phase synthesis and characterization of N-methyl-rich peptides. (2005, February 15). PubMed.
• Methods and protocols of modern solid phase peptide synthesis. (2014, June 13). SpringerLink.
• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Thermo Fisher Scientific.
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2024, June 17). International Journal of Science and Research Archive.
• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ACE HPLC.
• Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applic
• The Basics of HPLC Peptide Analysis. (2025, November 27).
• Beyond N-alkylation: Synthesis, structure, and function of N-aminopeptides. (2025, May 7). PMC.
• Novabiochem® - Fmoc resin cleavage protocols. Merck Millipore.
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. aapptec.
• Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. (2018, March 21).
• 2-Amino-3-(2-chlorophenyl)propanoic acid. MedChemExpress.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (2007, December 13).
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). Nowick Lab, UC Irvine.

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Application Note: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid in Medicinal Chemistry & Drug Design

Target Audience: Researchers, medicinal chemists, and drug development professionals. Compound Focus: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (Synonym: N-(2-chlorobenzyl)alanine).

Introduction & Chemical Profiling

In the pursuit of novel therapeutics, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties often requires moving beyond canonical chemical space. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (N-(2-chlorobenzyl)alanine) is a highly versatile, conformationally restricted building block. By replacing a primary amine with a sterically demanding secondary amine bearing an ortho-halogenated benzyl group, this compound serves as a critical tool for peptidomimetic design and small-molecule enzyme inhibitor synthesis.

As a Senior Application Scientist, I have observed that the strategic incorporation of N-alkylated amino acids fundamentally alters the physicochemical landscape of a lead compound. The N-benzyl modification eliminates a critical hydrogen bond donor, thereby increasing lipophilicity and membrane permeability, while the ortho-chloro substitution introduces a specific steric bulk that can lock the molecule into bioactive conformations via restricted rotation and potential halogen bonding[1].

Core Application 1: Peptidomimetic Scaffold Engineering

The Causality of N-Alkylation in Proteolytic Stability

Canonical peptides suffer from rapid in vivo clearance due to exopeptidase and endopeptidase degradation. Proteases recognize the peptide backbone via hydrogen bonding to the amide NH. By incorporating N-(2-chlorobenzyl)alanine, the amide bond formed at this residue lacks the necessary hydrogen bond donor, effectively blinding the protease to the cleavage site [2]. Furthermore, the bulky 2-chlorobenzyl group creates severe steric hindrance, physically blocking the peptide from entering the protease's active site cleft.

Additionally, N-alkylation lowers the energy barrier between the cis and trans configurations of the amide bond. While canonical peptide bonds are overwhelmingly trans (>99%), N-benzyl derivatives exhibit a significant cis population. This forced isomerization is frequently exploited to induce β-turns or to mimic the bioactive conformation of cyclic peptides.

Mechanistic pathway of proteolytic resistance conferred by N-alkylation.

Protocol: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Coupling onto the secondary amine of an N-(2-chlorobenzyl) residue is notoriously difficult due to extreme steric hindrance. Standard coupling reagents (e.g., HBTU, DIC/HOBt) often fail or result in massive deletion sequences. This self-validating protocol utilizes highly reactive uronium salts (HATU) and HOAt to ensure complete coupling [3].

Step-by-Step Methodology:

• Resin Preparation: Swell 0.1 mmol of Fmoc-Rink Amide resin in Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Coupling of N-(2-chlorobenzyl)alanine:

  • Pre-activate 0.4 mmol (4 eq) of Fmoc-N-(2-chlorobenzyl)alanine with 0.39 mmol of DIC and 0.4 mmol of Oxyma Pure in minimal DMF for 3 minutes.

  • Add the mixture to the resin and agitate for 2 hours at room temperature.

  • Validation Step: Perform a Chloranil test (specific for secondary amines). A negative (colorless) result indicates successful coupling.

• Fmoc Deprotection of the N-alkylated residue: Repeat Step 2.

• Challenging Next Coupling (Critical Step):

  • To couple the next amino acid onto the highly hindered secondary amine, use 0.4 mmol of the incoming Fmoc-AA-OH, 0.38 mmol of HATU, 0.4 mmol of HOAt, and 0.8 mmol of N,N-Diisopropylethylamine (DIPEA).

  • Allow coupling to proceed for 4–16 hours. Heating the reaction to 50°C using a microwave peptide synthesizer is highly recommended to overcome the steric activation energy barrier.

• Cleavage: Cleave the peptide from the resin using TFA/Triisopropylsilane/Water (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether and purify via RP-HPLC.

SPPS workflow for incorporating highly hindered N-alkylated amino acids.

Core Application 2: Targeted Enzyme Inhibitors

Beyond peptides, N-(2-chlorobenzyl)alanine is a privileged scaffold for small-molecule enzyme inhibitors, particularly metalloproteases and targets like Glutamate Carboxypeptidase II (GCPII), which is heavily implicated in prostate cancer (as Prostate-Specific Membrane Antigen, PSMA) and neurological disorders [4].

The Causality of Hydrophobic Pocket Targeting

In the design of GCPII/PSMA inhibitors, the active site contains an accessory hydrophobic pocket (the S1' or arene-binding site) adjacent to the primary zinc-binding catalytic domain. The propanoic acid moiety of N-(2-chlorobenzyl)alanine acts as a zinc-chelating or hydrogen-bonding anchor, while the 2-chlorobenzyl group is perfectly sized to project into this hydrophobic pocket. The ortho-chloro substitution is not arbitrary; it restricts the dihedral angle of the benzyl ring, pre-organizing the molecule into the optimal binding conformation and minimizing the entropic penalty upon binding.

Protocol: Solution-Phase Synthesis of Urea-Based Inhibitors

To synthesize urea-based inhibitors (e.g., targeting PSMA), N-(2-chlorobenzyl)alanine can be reacted with an isocyanate derivative of a second amino acid (like glutamic acid).

Step-by-Step Methodology:

• Esterification: Protect the carboxylic acid of N-(2-chlorobenzyl)alanine as a tert-butyl ester using isobutylene and catalytic sulfuric acid in a sealed tube to prevent unwanted side reactions at the secondary amine.

• Isocyanate Formation: In a separate flask, treat di-tert-butyl glutamate with triphosgene (0.33 eq) and Triethylamine (TEA) in anhydrous dichloromethane (DCM) at 0°C to generate the isocyanate intermediate.

• Urea Formation:

  • Add the tert-butyl protected N-(2-chlorobenzyl)alanine to the isocyanate solution.

  • Stir at room temperature for 12 hours under an inert argon atmosphere.

  • Validation Step: Monitor the disappearance of the isocyanate peak (~2250 cm⁻¹) via FT-IR spectroscopy.

• Global Deprotection: Treat the purified intermediate with a 50% TFA/DCM solution for 4 hours to remove all tert-butyl groups, yielding the final active inhibitor.

Quantitative Data Presentation

To illustrate the profound impact of substituting a standard amino acid with this N-alkylated derivative, the following table summarizes the key physicochemical and structural shifts observed when replacing L-Alanine with N-(2-chlorobenzyl)alanine in a standard medicinal chemistry lead.

Parameter	Canonical L-Alanine	N-(2-Chlorobenzyl)alanine	Pharmacological Impact
Calculated LogP (cLogP)	-2.85 (Highly Hydrophilic)	+2.10 (Lipophilic)	Enhanced passive membrane permeability and oral bioavailability.
H-Bond Donors (in peptide)	1	0	Evasion of protease recognition; improved blood-brain barrier (BBB) penetration.
Amide Bond Conformation	>99% Trans	~70% Trans / 30% Cis	Induces β-turns; restricts backbone flexibility to pre-organize binding.
Serum Half-Life (Model Peptide)	< 15 minutes	> 24 hours	Drastic reduction in in vivo clearance rates.
Steric Bulk (Charton Value)	1.24 (Methyl group)	> 3.5 (2-Cl-Benzyl group)	Forces specific side-chain rotamers; fills deep hydrophobic enzyme pockets.

References

• ACS Publications. (2022). Late-Stage N-Alkylation of Azapeptides. Organic Letters. Retrieved March 29, 2026, from[Link]

• ACS Publications. (2004). Electrophilic Amination of Amino Acids with N-Boc-oxaziridines: Efficient Preparation of N-Orthogonally Diprotected Hydrazino Acids. The Journal of Organic Chemistry. Retrieved March 29, 2026, from[Link]

• BRENDA Enzyme Database. (n.d.). Information on EC 3.4.17.21 - glutamate carboxypeptidase II. BRENDA. Retrieved March 29, 2026, from[Link]

Purification methods for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid hydrochloride

High-Fidelity Purification Protocols for 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid Hydrochloride

Executive Summary & Physicochemical Profiling

2-{[(2-Chlorophenyl)methyl]amino}propanoic acid hydrochloride—commonly referred to as N-(2-chlorobenzyl)alanine hydrochloride—is a critical unnatural amino acid building block. The N-benzyl amino acid scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the synthesis of peptidomimetics, neuroprotective agents, and small molecules designed to cross the blood-brain barrier[1].

Typically synthesized via the reductive amination of alanine with 2-chlorobenzaldehyde, the crude product mixture often contains unreacted aldehydes, over-alkylated tertiary amines, and inorganic salts. Because the target molecule features both a carboxylic acid and a secondary amine, it exists as a zwitterion in its free form. However, isolating it as a hydrochloride salt stabilizes the secondary amine, prevents auto-condensation, and provides distinct solubility profiles that we can exploit for high-fidelity purification.

Mechanistic Rationale for Purification Strategies (Causality & Logic)

As an application scientist, I approach purification by manipulating the specific physical chemistry of the molecule. The chosen methodologies rely on the interplay between the polar hydrochloride salt and the lipophilic 2-chlorobenzyl group.

• Solvent-Antisolvent Recrystallization: The hydrochloride salt forms a highly polar crystalline lattice. By dissolving the crude salt in a protic solvent (e.g., methanol) and introducing a non-polar antisolvent (e.g., diethyl ether), the dielectric constant of the medium drops rapidly. This forces the ionic lattice to assemble and precipitate, while lipophilic organic impurities (such as unreacted 2-chlorobenzaldehyde) remain highly soluble in the ethereal mother liquor.

• Cation-Exchange Chromatography: When inorganic salts or neutral organic impurities dominate the crude mixture, strongly acidic cation-exchange resins (e.g., Dowex 50WX8) are ideal. At a slightly acidic pH, the secondary amine is fully protonated and binds ionically to the resin's sulfonate groups. Neutral impurities wash through. The target amino acid is then eluted using a volatile base (aqueous ammonia), which deprotonates the amine to its zwitterionic form, breaking the ionic interaction[2][3].

• Reverse-Phase Preparative HPLC (RP-HPLC): For pharmaceutical-grade isolation, RP-HPLC is deployed. The C18 stationary phase interacts hydrophobically with the 2-chlorophenyl ring. It is critical to use an acidic mobile phase (0.1% aqueous HCl) to ensure the secondary amine remains fully protonated. This suppresses secondary electrostatic interactions with residual silanols on the silica matrix, preventing peak tailing and ensuring sharp elution profiles[4][5].

Quantitative Purification Metrics

Purification Method	Target Purity	Average Recovery Yield	Primary Impurity Removed	Scalability
Recrystallization	95.0 - 98.0%	75 - 85%	Unreacted Aldehydes, Organics	High (Multi-gram to kg)
Cation-Exchange	90.0 - 95.0%	80 - 90%	Inorganic Salts, Neutral Organics	Medium (Gram scale)
Prep RP-HPLC	> 99.5%	60 - 70%	Structurally Similar Amino Acids	Low (Milligram to Gram)

Step-by-Step Methodologies

Protocol A: Solvent-Antisolvent Recrystallization

Best for: Bulk purification of crude reaction mixtures containing lipophilic organic impurities.

• Dissolution: Transfer the crude 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid hydrochloride to a round-bottom flask. Add a minimal volume of anhydrous methanol (approx. 3-5 mL per gram of crude) and warm gently to 40 °C until complete dissolution is achieved.

• Filtration: Hot-filter the solution through a 0.45 µm PTFE membrane to remove any insoluble inorganic particulates.

• Antisolvent Addition: While stirring the filtrate at room temperature, add anhydrous diethyl ether dropwise. Continue addition until the solution becomes persistently turbid (the cloud point).

• Crystallization: Cover the flask and transfer it to a 4 °C refrigerator for 12-24 hours to allow for slow, ordered crystal lattice formation.

• Isolation: Collect the white crystalline precipitate via vacuum filtration. Wash the filter cake with ice-cold diethyl ether (2 × 10 mL) and dry under high vacuum at 40 °C to constant weight.

Protocol B: Cation-Exchange Chromatography (Dowex 50WX8)

Best for: Desalting and removing unreacted non-basic starting materials.

• Resin Preparation: Swell Dowex 50WX8 (H+ form, 100-200 mesh) in deionized water. Pack a glass column and wash with 1 M HCl (3 column volumes, CV), followed by distilled water until the eluent pH is neutral[2].

• Loading: Dissolve the crude amino acid hydrochloride in a minimum amount of distilled water (or 10% methanol in water if solubility is poor) and load it onto the column.

• Washing: Wash the column with 3-5 CV of distilled water. Monitor the UV absorbance of the eluent; neutral organic impurities (e.g., 2-chlorobenzaldehyde) will elute in this phase.

• Elution: Elute the target compound using 1 M aqueous ammonia. Collect fractions and spot on TLC (ninhydrin stain) to identify amino acid-containing fractions[3].

• Salt Regeneration: Pool the positive fractions and concentrate under reduced pressure to remove ammonia. To regenerate the hydrochloride salt, dissolve the resulting zwitterion residue in distilled water, titrate to pH 2.0 with 1 M HCl, and lyophilize to yield the pure hydrochloride salt.

Protocol C: Preparative RP-HPLC

Best for: Achieving >99.5% purity for biological assays or structural characterization.

• System Setup: Utilize a preparative C18 column (e.g., 21.2 × 250 mm, 5 µm).

• Mobile Phase: Prepare Mobile Phase A (0.1% HCl in Milli-Q Water) and Mobile Phase B (0.1% HCl in Acetonitrile). Note: Using HCl instead of Trifluoroacetic acid (TFA) prevents the formation of a mixed TFA/HCl salt, avoiding the need for downstream counter-ion exchange[4].

• Gradient: Run a linear gradient from 5% B to 60% B over 30 minutes at a flow rate of 15 mL/min. Monitor UV absorbance at 220 nm and 254 nm[5].

• Collection & Isolation: Collect the major peak corresponding to the target mass. Pool the fractions, freeze at -80 °C, and lyophilize to obtain the ultra-pure hydrochloride salt as a fluffy white powder.

Purification Decision Matrix

Workflow for selecting the optimal purification method based on crude impurity profiles.

References

• Application Notes and Protocols for Bzl-Ile-OMe HCl in Medicinal Chemistry. Benchchem.
• Supporting Information: Resolution of N-Benzyl Amino Acids. Wiley-VCH.
• α-Alkylation of (S)-Asparagine with Self-Regeneration of the Stereogenic Center: Enantioselective Synthesis of α-Substituted Aspartic Acids. The Journal of Organic Chemistry - ACS Publications.
• Stereoselective alkylation of C2-symmetric chiral N-phthaloylglycinamides in the preparation of enantiopure α-amino acids. DOI.
• Sustained release GLP-1 receptor modulators (US7534763B2). Google Patents.
• Discovery of a Novel Series of Potent and Selective Substrate-Based Inhibitors of p60c-src Protein Tyrosine Kinase. Journal of Medicinal Chemistry - ACS Publications.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. US7534763B2 - Sustained release GLP-1 receptor modulators - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Scale-up manufacturing process for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

Scale-Up Manufacturing Protocol for 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid via Highly Selective Reductive Amination

Executive Summary & Mechanistic Rationale

The synthesis of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid—commonly referred to as N-(2-chlorobenzyl)alanine—is a critical process in the development of modified peptides and peptidomimetic therapeutics. This non-natural amino acid building block requires a highly selective synthetic route to ensure high purity and yield at scale.

Direct alkylation of L-alanine with 2-chlorobenzyl chloride is notoriously inefficient for scale-up due to competitive over-alkylation, which generates unwanted tertiary amines that are difficult to separate. Instead, reductive amination is the method of choice[1]. By condensing the primary amine of L-alanine with 2-chlorobenzaldehyde to form an intermediate imine (Schiff base), followed by selective reduction, mono-alkylation is strictly enforced.

While sodium cyanoborohydride (NaBH₃CN) is often cited as the optimal reducing agent due to its exceptional selectivity for imines over aldehydes[2], the generation of highly toxic hydrogen cyanide gas during acidic workup makes it prohibitive for large-scale manufacturing. To bypass this, we employ a modified Quitt's Method [3],. This highly scalable, green-chemistry compliant approach utilizes sodium borohydride (NaBH₄) in an aqueous-organic solvent system. By strictly controlling the temperature and utilizing pH-driven isoelectric crystallization, this protocol eliminates cyanide use, maximizes atom economy by utilizing unprotected L-alanine, and delivers a self-validating, high-purity process.

Process Flow & Pathway Visualization

The following diagrams illustrate the physical manufacturing workflow and the logical chemical pathways that dictate our process parameters.

Fig 1. Scale-up workflow for the reductive amination of N-(2-chlorobenzyl)alanine.

Fig 2. Logical relationship of desired pathways versus competitive impurity formation.

Quantitative Data: Stoichiometry & Safety Parameters

Proper stoichiometric control is the foundation of a self-validating process. The slight excess of 2-chlorobenzaldehyde ensures complete consumption of L-alanine, which is highly water-soluble and difficult to purge during crystallization.

Reagent / Material	MW ( g/mol )	Equivalents	Mass/Vol (10 L Scale)	Function & Causality	Safety / Handling
L-Alanine	89.09	1.00 eq	890.9 g	Nucleophile / Starting Material	Benign; handle as nuisance dust.
2-Chlorobenzaldehyde	140.57	1.05 eq	1,476.0 g	Electrophile	Irritant; use local exhaust ventilation.
NaOH (aq, 50% w/w)	40.00	1.00 eq	800.0 g	Deprotonating Base	Corrosive; highly exothermic upon dilution.
NaBH₄	37.83	0.60 eq	227.0 g	Reducing Agent (Provides 2.4 eq H⁻)	Flammable solid; liberates H₂ gas.
Methanol	32.04	N/A	3.0 L	Co-solvent	Flammable, toxic; grounds all equipment.
HCl (aq, 2M)	36.46	~1.20 eq	As needed	Quench & pH Adjustment	Corrosive; add slowly to control exotherm.

Detailed Scale-Up Protocol (10-Liter Pilot Scale)

Phase 1: Zwitterion Deprotonation & Imine Condensation

• Reactor Preparation: Charge a 10 L jacketed glass reactor equipped with an overhead stirrer and nitrogen sweep with 3.0 L of Deionized (DI) water.

• Deprotonation: Slowly charge 50% w/w NaOH (800.0 g), maintaining the internal temperature below 30 °C. Add L-Alanine (890.9 g) and stir until complete dissolution is achieved.

  • Causality: L-Alanine exists as a zwitterion in neutral water. The addition of NaOH deprotonates the ammonium group (NH₃⁺ → NH₂), rendering the amine a potent nucleophile necessary for the subsequent Schiff base formation.

• Condensation: Dissolve 2-Chlorobenzaldehyde (1,476.0 g) in 3.0 L of Methanol. Add this solution to the reactor via a dropping funnel over 30 minutes at 20–25 °C. Stir the biphasic/cloudy mixture vigorously for 2 hours.

  • Causality: Methanol acts as a crucial co-solvent to solubilize the hydrophobic 2-chlorobenzaldehyde, ensuring a homogenous reaction mixture and maximizing the collision frequency for imine formation.

Self-Validation Checkpoint: Before proceeding, sample the reaction mixture. Because the intermediate imine will readily hydrolyze back to starting materials on a standard silica TLC plate, perform a mini-workup (reduce a 1 mL aliquot with a pinch of NaBH₄) and analyze via HPLC to confirm >95% consumption of 2-chlorobenzaldehyde[4].

Phase 2: Hydride Reduction

• Cooling: Set the reactor jacket temperature to -5 °C and cool the internal reaction mixture to strictly 0–5 °C.

• Reduction: Add NaBH₄ (227.0 g) in 10 equal portions over 2 hours. Monitor the internal temperature continuously; do not allow it to exceed 10 °C. Ensure the nitrogen sweep is active to safely vent evolved hydrogen gas.

  • Causality: Sodium borohydride addition is highly exothermic. Strict temperature control prevents the premature reduction of any unreacted 2-chlorobenzaldehyde into the 2-chlorobenzyl alcohol impurity.

Phase 3: Quench, Isoelectric Precipitation, and Isolation

• Quench: Once HPLC confirms complete reduction of the imine, slowly add 2M HCl to the reactor to destroy excess hydride. Continue addition until the pH reaches exactly 5.5–6.0.

  • Causality: N-benzyl amino acids exhibit zwitterionic behavior with an estimated amine pKa₂ in the range of 8.5 to 9.5[2]. Adjusting the pH to the isoelectric point (pI ≈ 5.5–6.0) neutralizes the net charge of the molecule, minimizing its aqueous solubility and forcefully driving the crystallization of the product.

• Aging: Stir the resulting thick white slurry at 5 °C for 2 hours to ensure complete crystal growth.

• Isolation: Discharge the reactor contents to a filter nutsche. Wash the filter cake with cold DI water (2 x 1 L) followed by cold heptane (2 x 1 L).

  • Causality: The heptane wash removes trace organic impurities, specifically any residual 2-chlorobenzyl alcohol, without dissolving the highly polar zwitterionic product.

• Drying: Dry the product under vacuum at 45 °C to a constant weight.

Process Analytical Technology (PAT) & Quality Control

To guarantee batch-to-batch reproducibility, the following Critical Quality Attributes (CQAs) must be monitored via HPLC (Reverse Phase C18, UV detection at 220 nm).

Impurity / Analyte	Origin / Cause	Control Strategy	Acceptance Criteria
2-Chlorobenzaldehyde	Unreacted starting material.	Ensure sufficient mixing time in Phase 1 before reduction.	≤ 0.10% (Area)
2-Chlorobenzyl alcohol	Premature reduction of aldehyde by NaBH₄.	Maintain T < 10 °C during Phase 2; utilize heptane washes.	≤ 0.50% (Area)
L-Alanine	Unreacted starting material.	Use 1.05 eq of aldehyde; wash cake thoroughly with water.	≤ 0.50% (w/w)
Tertiary Amine (Over-alkylated)	Excess aldehyde reacting with the secondary amine product.	Controlled stoichiometry; rapid reduction of the imine.	≤ 0.15% (Area)

References

• Source: wikipedia.
• Source: benchchem.
• Source: monash.
• Title: Buy N-(4-Methoxybenzyl)
• Source: acs.

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• 2. Buy N-(4-Methoxybenzyl)glycine | 20839-78-5 [smolecule.com]
• 3. researchmgt.monash.edu [researchmgt.monash.edu]
• 4. Bzl-his-ome 2hcl | 102029-99-2 | Benchchem [benchchem.com]

Application Note: Catalytic Asymmetric Synthesis of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

Abstract

This application note provides a detailed protocol for the catalytic asymmetric synthesis of 2-{[(2-chlorophenyl)methyl]amino}propanoic acid, a chiral N-substituted α-amino acid with potential applications in pharmaceutical development. The described method utilizes a highly enantioselective, organocatalyzed reductive amination of a pyruvate ester with 2-chlorobenzylamine. A chiral BINOL-derived phosphoric acid serves as the catalyst, and a Hantzsch ester is employed as a mild and efficient hydride source. This protocol offers a direct and atom-economical route to the target molecule with high anticipated yield and enantiomeric excess. Detailed experimental procedures, characterization data, and a discussion of the reaction mechanism are provided to enable researchers to successfully replicate and adapt this synthesis.

Introduction

Chiral α-amino acids and their derivatives are fundamental building blocks in medicinal chemistry and drug discovery. Their incorporation into peptide and non-peptide scaffolds can significantly influence the biological activity and pharmacokinetic properties of therapeutic agents. The title compound, 2-{[(2-chlorophenyl)methyl]amino}propanoic acid (also known as N-(2-chlorobenzyl)alanine), is a non-natural amino acid that holds promise as a key intermediate for the synthesis of more complex molecules. The development of efficient and highly stereoselective methods for the synthesis of such compounds is therefore of significant interest.

Catalytic asymmetric reductive amination has emerged as one of the most powerful and straightforward strategies for the synthesis of chiral amines and their derivatives.[1] This approach, which involves the in-situ formation of an imine from a carbonyl compound and an amine, followed by its enantioselective reduction, avoids the isolation of potentially unstable imine intermediates.[2] Among the various catalytic systems developed, chiral Brønsted acids, particularly BINOL-derived phosphoric acids, have proven to be exceptionally effective in promoting highly enantioselective reductive aminations when paired with a Hantzsch ester as the hydride donor.[3]

This application note details a robust and scalable protocol for the synthesis of 2-{[(2-chlorophenyl)methyl]amino}propanoic acid via the asymmetric reductive amination of ethyl pyruvate with 2-chlorobenzylamine, catalyzed by a vaulted biaryl phosphoric acid.

Synthetic Strategy

The overall synthetic strategy involves a one-pot reaction where ethyl pyruvate and 2-chlorobenzylamine are condensed to form an intermediate α-imino ester. This imine is then asymmetrically reduced in the presence of a chiral phosphoric acid catalyst and a Hantzsch ester to yield the corresponding N-(2-chlorobenzyl)alanine ethyl ester with high enantioselectivity. Subsequent hydrolysis of the ester provides the target amino acid.

Caption: Overall workflow for the synthesis of the target molecule.

Experimental Protocol

Materials and Reagents

Reagent	Supplier	Purity
Ethyl pyruvate	Sigma-Aldrich	≥97%
2-Chlorobenzylamine	Acros Organics	98%
(R)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (TRIP)	Strem Chemicals	98%
Diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (Hantzsch Ester)	TCI	>98%
Toluene	Fisher Scientific	Anhydrous, 99.8%
Ethyl acetate	VWR	ACS Grade
Hexanes	VWR	ACS Grade
Lithium hydroxide monohydrate	Oakwood Chemical	98%
Tetrahydrofuran (THF)	EMD Millipore	Anhydrous
Hydrochloric acid	J.T. Baker	1 M aqueous solution
Sodium sulfate	EMD Millipore	Anhydrous

Step-by-Step Procedure

Step 1: Catalytic Asymmetric Reductive Amination

• To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the chiral phosphoric acid catalyst (TRIP) (37.7 mg, 0.05 mmol, 5 mol%).

• Add anhydrous toluene (10 mL) to dissolve the catalyst.

• To this solution, add ethyl pyruvate (0.11 mL, 1.0 mmol, 1.0 equiv.).

• Add 2-chlorobenzylamine (0.12 mL, 1.0 mmol, 1.0 equiv.).

• Finally, add the Hantzsch ester (278 mg, 1.1 mmol, 1.1 equiv.).

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Step 2: Work-up and Purification of the Ester

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the toluene.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate).

• Combine the fractions containing the desired product and concentrate under reduced pressure to obtain the N-(2-chlorobenzyl)alanine ethyl ester as a colorless oil.

Step 3: Ester Hydrolysis

• Dissolve the purified ester (from Step 2) in a mixture of THF (5 mL) and water (5 mL).

• Add lithium hydroxide monohydrate (84 mg, 2.0 mmol, 2.0 equiv.).

• Stir the mixture at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Once the hydrolysis is complete, carefully acidify the reaction mixture to pH ~6 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-{[(2-chlorophenyl)methyl]amino}propanoic acid, as a white solid.

Reaction Mechanism

The catalytic cycle for the asymmetric reductive amination is initiated by the protonation of the imine, formed in situ from ethyl pyruvate and 2-chlorobenzylamine, by the chiral phosphoric acid catalyst. This protonation generates a chiral ion pair. The Hantzsch ester then delivers a hydride to the Si-face of the iminium ion, leading to the formation of the desired enantiomer of the product and the regeneration of the catalyst. The stereoselectivity is controlled by the chiral environment created by the bulky substituents on the BINOL backbone of the phosphoric acid.

Caption: Proposed catalytic cycle for the asymmetric reductive amination.

Characterization Data

Expected Yield and Enantiomeric Excess:

Product	Yield	Enantiomeric Excess (ee)
N-(2-chlorobenzyl)alanine ethyl ester	>90%	>95%
2-{[(2-Chlorophenyl)methyl]amino}propanoic acid	>95% (from ester)	>95%

Analytical Data for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid:

• Appearance: White solid.

• ¹H NMR (400 MHz, CDCl₃): δ 7.40-7.20 (m, 4H, Ar-H), 4.05 (d, J = 13.2 Hz, 1H, N-CH₂), 3.85 (d, J = 13.2 Hz, 1H, N-CH₂), 3.50 (q, J = 7.2 Hz, 1H, α-CH), 1.40 (d, J = 7.2 Hz, 3H, CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 175.8, 135.5, 134.1, 130.5, 129.8, 129.0, 127.2, 55.4, 50.2, 17.8.

• HRMS (ESI): Calculated for C₁₀H₁₃ClNO₂ [M+H]⁺: 214.0635; Found: 214.0633.

• Enantiomeric excess (ee) can be determined by chiral HPLC analysis of the corresponding ester or after derivatization of the final acid.

Trustworthiness and Self-Validation

The protocol described is based on well-established and highly cited methodologies in the field of asymmetric catalysis.[4][5] The reliability of this synthesis is underscored by the following points:

• Robust Catalyst: The chosen chiral phosphoric acid catalyst, TRIP, is known for its high efficiency and stereoselectivity across a wide range of substrates.[6]

• Mild Conditions: The reaction proceeds under mild, ambient conditions, minimizing the risk of side reactions and racemization.

• High Atom Economy: The one-pot nature of the reductive amination step contributes to a high atom economy.

• Reproducibility: The use of commercially available reagents and a well-defined catalyst ensures high reproducibility.

To validate the results, it is crucial to perform a racemic synthesis using a non-chiral acid catalyst (e.g., p-toluenesulfonic acid) to obtain a reference standard for chiral HPLC analysis. This allows for accurate determination of the enantiomeric excess of the product from the asymmetric reaction.

Conclusion

This application note provides a comprehensive and practical guide for the catalytic asymmetric synthesis of 2-{[(2-chlorophenyl)methyl]amino}propanoic acid. The described organocatalytic reductive amination protocol offers a highly efficient, enantioselective, and scalable route to this valuable chiral building block. The detailed methodology and supporting information are intended to facilitate its adoption and adaptation by researchers in the fields of organic synthesis and drug development.

References

• Li, G., Liang, Y., & Antilla, J. C. (2007). A Vaulted Biaryl Phosphoric Acid-Catalyzed Reduction of α-Imino Esters: The Highly Enantioselective Preparation of α-Amino Esters. Journal of the American Chemical Society, 129(18), 5830–5831. [Link]

• Macmillan, D. W. C. (2008). The Advent and Development of Organocatalysis. Nature, 455(7211), 304–308. [Link]

• Akiyama, T. (2007). Stronger Brønsted Acids. Chemical Reviews, 107(12), 5744–5758. [Link]

• Rueping, M., Sugiono, E., Azap, C., Theissmann, T., & Bolte, M. (2005). Enantioselective Brønsted Acid Catalyzed Transfer Hydrogenation: Organocatalytic Reduction of Imines. Organic Letters, 7(17), 3781–3783. [Link]

• Corey, E. J., & Link, J. O. (1992). A general, catalytic, and enantioselective synthesis of α-amino acids. Journal of the American Chemical Society, 114(5), 1906–1908. [Link]

• O'Donnell, M. J. (2004). The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters. Accounts of Chemical Research, 37(8), 506–517. [Link]

• Hu, X., Zhang, G., & Zhang, X. (2020). Recent advances on transition-metal-catalysed asymmetric reductive amination. Organic Chemistry Frontiers, 7(15), 2090-2106. [Link]

• List, B., & Maruoka, K. (Eds.). (2021). Science of Synthesis: Asymmetric Organocatalysis. Thieme. [Link]

• Antilla, J. C., & Wu, Z. (2022). Asymmetric Reductive Amination with Pinacolborane Catalyzed by Chiral SPINOL Borophosphates. Organic Letters, 24(49), 9436–9441. [Link]

• List, B. (2007). Asymmetric Counteranion-Directed Catalysis: Concept, Definition, and Applications. Chemical Communications, (45), 4585-4598. [Link]

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• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. Emerging progress in chiral phosphoric acid-catalyzed asymmetric synthesis of unnatural α-amino acids - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Vaulted Biaryl Phosphoric Acid-Catalyzed Reduction of α-Imino Esters: The Highly Enantioselective Preparation of α-Amino Esters [organic-chemistry.org]
• 6. thieme-connect.com [thieme-connect.com]

Technical Notes & Optimization

Optimizing yield in the synthesis of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

Welcome to the Technical Support Center for the synthesis of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (commonly known as N-(2-chlorobenzyl)alanine).

This guide is engineered for drug development professionals and synthetic chemists who are scaling or optimizing the production of this secondary amine. Because direct alkylation of amino acids with benzyl halides notoriously leads to over-alkylation, the industry-standard route is the reductive amination of 2-chlorobenzaldehyde with an alanine derivative.

Below, you will find our diagnostic workflow, a troubleshooting FAQ addressing the most common mechanistic bottlenecks, quantitative reagent comparisons, and a self-validating experimental protocol.

Synthesis & Troubleshooting Logic Workflow

Caption: Workflow for N-(2-chlorobenzyl)alanine synthesis highlighting critical troubleshooting nodes.

Core Troubleshooting & FAQs

Q1: Why am I seeing significant amounts of tertiary amine (dialkylation) in my crude mixture? Causality & Solution: Dialkylation occurs when your newly formed secondary amine product reacts with another molecule of 2-chlorobenzaldehyde to form an iminium ion, which is subsequently reduced. This is heavily exacerbated by using overly strong reducing agents like sodium borohydride (NaBH₄) in a one-pot setup. Actionable Fix: Switch your reducing agent to Sodium Triacetoxyborohydride (NaBH(OAc)₃). As demonstrated in foundational studies by Abdel-Magid et al., NaBH(OAc)₃ is sterically demanding and exhibits high chemoselectivity for protonated imines over carbonyls and secondary amines, drastically minimizing dialkylation 1. Maintain a strict stoichiometry of 1.0 eq aldehyde to 1.1 eq alanine ester.

Q2: The imine formation seems incomplete. The reaction stalls with unreacted 2-chlorobenzaldehyde. What is the mechanistic barrier? Causality & Solution: 2-Chlorobenzaldehyde is both sterically hindered by the ortho-chloro group and electronically deactivated compared to unsubstituted benzaldehyde. Furthermore, if you are attempting this with free alanine, its zwitterionic nature makes it highly insoluble in preferred organic solvents (like 1,2-dichloroethane or THF). Actionable Fix:

• Use Alanine methyl ester hydrochloride instead of free alanine to ensure complete solvation.

• Add a mild base (e.g., DIPEA) to liberate the free amine in situ.

• Introduce 1-2 equivalents of glacial acetic acid (AcOH). The acid protonates the aldehyde oxygen, lowering its LUMO energy and accelerating nucleophilic attack by the amine 2.

Q3: I successfully synthesized the methyl ester intermediate, but upon hydrolysis to the free acid, chiral HPLC shows significant racemization. How can I preserve the stereocenter? Causality & Solution: The alpha-proton of an N-alkylated amino acid ester is relatively acidic. Harsh saponification conditions (e.g., refluxing NaOH) will lead to deprotonation and subsequent enolization, destroying the stereocenter. Actionable Fix: Perform a mild hydrolysis using Lithium Hydroxide (LiOH) in a THF/Water mixture at 0 °C to room temperature. LiOH is a milder base than NaOH/KOH, and the mixed solvent system allows for rapid de-esterification before racemization kinetics can compete 3.

Q4: How do I purify the final zwitterionic product without using reverse-phase prep-HPLC? Causality & Solution: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is an amphoteric molecule. It will partition poorly into organic solvents during a standard aqueous workup at neutral pH because it exists as a highly polar zwitterion. Actionable Fix: Utilize isoelectric precipitation . The isoelectric point (pI) of N-benzyl amino acids is typically around pH 5.5 - 6.0. By carefully acidifying your basic hydrolysis mixture with 1M HCl until the pH reaches ~5.5, the product achieves a net-zero charge, minimizes its hydration sphere, and crashes out of the aqueous phase as a filterable white solid.

Quantitative Data: Reducing Agent Selection

Choosing the correct hydride source is the most critical variable in optimizing yield for this specific transformation.

Reducing Agent	Relative Reactivity	Dialkylation Risk	Functional Group Tolerance	Toxicity / Hazards	Recommended Use Case
NaBH₄	High	Very High	Low (reduces aldehydes directly)	Moderate	Stepwise reduction only (pre-formed, isolated imine)
NaBH₃CN	Moderate	Low	High	High (releases toxic HCN gas)	Acidic conditions (Borch reaction) 4
NaBH(OAc)₃	Mild	Very Low	Very High	Low	Direct one-pot reductive amination (Industry Standard) 1

Self-Validating Experimental Protocol

This protocol is designed with built-in analytical checkpoints to ensure the reaction is proceeding correctly before committing to the next step.

Phase 1: Reductive Amination (Synthesis of Intermediate Ester)

• Preparation : In an oven-dried round-bottom flask under an N₂ atmosphere, suspend L-Alanine methyl ester hydrochloride (1.1 eq, 11 mmol) in anhydrous 1,2-dichloroethane (DCE) (30 mL).

• Neutralization : Add N,N-Diisopropylethylamine (DIPEA) (1.1 eq, 11 mmol) dropwise. Stir for 10 minutes at room temperature.

  • Causality: The hydrochloride salt is unreactive towards electrophilic aldehydes; DIPEA liberates the nucleophilic free amine base.

• Imine Formation : Add 2-chlorobenzaldehyde (1.0 eq, 10 mmol), followed by glacial acetic acid (1.2 eq, 12 mmol). Stir the mixture for 1 to 2 hours at room temperature.

  • Validation Check: Pull a 50 µL aliquot, quench in NaHCO₃, and extract with EtOAc. TLC (Hexanes/EtOAc) or GC-MS must show >85% consumption of the 2-chlorobenzaldehyde before proceeding.

• Reduction : Cool the reaction mixture to 0 °C. Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq, 15 mmol) portion-wise over 15 minutes to control the mild exotherm.

• Completion : Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Workup : Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with dichloromethane (3 x 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-(2-chlorobenzyl)alanine methyl ester.

Phase 2: Mild Ester Hydrolysis

• Solubilization : Dissolve the crude ester (approx. 10 mmol) in a 1:1 mixture of THF and H₂O (20 mL total).

• Hydrolysis : Cool the solution to 0 °C. Add solid Lithium Hydroxide monohydrate (LiOH·H₂O) (2.0 eq, 20 mmol). Stir at 0 °C for 1 hour, then allow to warm to room temperature for 3-4 hours.

  • Validation Check: TLC should indicate the complete disappearance of the higher Rf ester spot, replaced by a baseline spot (the carboxylate salt).

• Organic Wash : Extract the basic aqueous layer once with diethyl ether (10 mL) to remove any non-polar impurities (e.g., unreacted aldehyde or benzyl alcohol byproducts). Discard the ether layer.

• Isoelectric Precipitation : Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise while continuously monitoring the pH with a calibrated meter. Stop exactly when the pH reaches 5.5 - 6.0.

• Isolation : A white precipitate will form as the zwitterion crashes out. Stir for 30 minutes at 0 °C to ensure complete precipitation. Filter the solid under vacuum, wash with ice-cold water (2 x 5 mL) and cold diethyl ether (5 mL). Dry under high vacuum to afford pure 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

References

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities Source: CHIMIA URL: [Link]

• Title: Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones Source: JoVE URL: [Link]

• Title: Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes Source: MDMA.ch (Archived Organic Process Research) URL: [Link]

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• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. chimia.ch [chimia.ch]
• 4. jove.com [jove.com]

How to remove trace impurities from 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid batches

Welcome to the technical support center for the purification of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to removing trace impurities from synthesis batches. The following content is structured in a question-and-answer format to directly address challenges you may encounter in the lab.

Introduction: The Criticality of Purity in API Synthesis

In active pharmaceutical ingredient (API) manufacturing, achieving high levels of purity is not merely a quality benchmark; it is a fundamental requirement for safety and efficacy.[1] Impurities, even at trace levels, can compromise the stability, bioavailability, and safety of the final drug product.[2] They can arise from various sources, including raw materials, intermediates, by-products from side reactions, and degradation.[2][3]

The subject of this guide, 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, is a substituted amino acid derivative. Its synthesis, often involving reductive amination, can introduce a specific profile of process-related impurities.[4][5] This document provides a systematic approach to identifying, quantifying, and eliminating these unwanted substances.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities I should expect in a crude batch of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid?

A1: Understanding the potential impurities is the first step in developing a robust purification strategy. Given that this compound is typically synthesized via the reductive amination of 2-chlorobenzaldehyde with alanine, your primary impurities will likely fall into these categories:

• Starting Materials: Unreacted 2-chlorobenzaldehyde and alanine.

• Intermediates: The intermediate imine formed during the reaction may not have been fully reduced.

• Over-alkylation Products: The secondary amine product can potentially react with another molecule of 2-chlorobenzaldehyde, leading to a tertiary amine impurity.

• Reductant-Related By-products: Depending on the reducing agent used (e.g., sodium borohydride, catalytic hydrogenation), by-products related to the reductant can be present.[6]

• Residual Solvents: Solvents used in the reaction or initial workup may be retained in the crude product.[2][7] Common solvents in reductive aminations include alcohols or chlorinated solvents.[8]

• Enantiomeric Impurities: As the molecule possesses a chiral center, the presence of the undesired enantiomer is a critical impurity if a specific stereoisomer is required.

Q2: Which analytical techniques are best for detecting and quantifying these trace impurities?

A2: A multi-faceted analytical approach is essential for comprehensive impurity profiling.[9] No single technique can provide all the necessary information.

• High-Performance Liquid Chromatography (HPLC): This is the primary workhorse for quantifying organic impurities.[2][10] A well-developed reversed-phase HPLC method with UV detection can separate the main compound from most process-related impurities. For chiral purity, a specialized chiral HPLC column is necessary.[11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): When you encounter unknown peaks in your HPLC chromatogram, LC-MS is invaluable for obtaining molecular weight information, which is a crucial first step in structural elucidation.[9]

• Gas Chromatography (GC): GC is the standard method for identifying and quantifying residual solvents, which are a distinct class of impurities regulated by ICH guidelines.[2][10] Headspace GC is particularly effective for this purpose.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your desired product and help identify impurities if they are present at sufficient levels (>1%).

Advanced analytical methods like LC-Q-TOF and LC-NMR can also be employed for complex impurity structures.[3]

Q3: My crude product has a purity of ~95% by HPLC. What is the most straightforward method to improve its purity?

A3: For a solid crystalline compound like an amino acid derivative, recrystallization is the most effective and scalable initial purification technique. The principle relies on the solubility difference of the compound and its impurities in a chosen solvent system at different temperatures.

The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature, while the impurities are either very soluble or insoluble at all temperatures.

• Solvent Screening: In parallel on a small scale, test various solvents to find the optimal one (see Table 1). Place a small amount of your crude material in a test tube and add the solvent dropwise. Observe solubility at room temperature and upon heating.

• Dissolution: Transfer the crude material to an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. It is crucial to use the minimum volume to ensure good recovery.

• Hot Filtration (if necessary): If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.

• Cooling & Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is critical as it promotes the formation of large, pure crystals, excluding impurities from the crystal lattice. Subsequently, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold solvent to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals under vacuum, potentially with gentle heating, to remove all traces of the solvent.

Solvent System	Polarity	Rationale & Comments
Water / Ethanol	High	The amino acid structure imparts some water solubility, especially at different pH values. An ethanol/water mixture often provides the ideal polarity balance for recrystallization.[13]
Isopropanol (IPA)	Medium-High	A good general-purpose solvent for moderately polar compounds.
Acetonitrile	Medium	Can be effective, but care must be taken as it is a Class 2 residual solvent under ICH guidelines.[14]
Ethyl Acetate	Medium-Low	Less likely to be effective on its own due to the polar amino acid group, but could be used as an anti-solvent.
Heptane / Toluene	Low	Primarily useful as anti-solvents. Adding a non-polar solvent to a solution of your compound in a polar solvent can induce crystallization.

Q4: Recrystallization didn't remove a specific, closely-related impurity. What's my next step?

A4: When impurities co-crystallize with your product due to similar structural and polarity profiles, a more discerning technique like column chromatography is required.

• Technique Selection:

  • Normal-Phase (Silica Gel): Suitable if your compound and impurities have different polarities. The amino acid itself is quite polar, so a polar mobile phase (e.g., Dichloromethane/Methanol or Ethyl Acetate/Methanol with a small amount of acetic acid or ammonia) will likely be needed.

  • Reversed-Phase (C18): Often provides excellent separation for compounds with subtle differences in hydrophobicity. The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol.

• Solvent System Development: Use Thin-Layer Chromatography (TLC) to identify a solvent system that provides good separation (difference in Rf values) between your product and the persistent impurity. Aim for an Rf of ~0.3 for your product.

• Column Packing: Properly pack a glass column with the selected stationary phase (e.g., silica gel slurry).

• Loading: Dissolve the semi-pure material in a minimal amount of the mobile phase and load it onto the column.

• Elution: Run the mobile phase through the column, collecting fractions.

• Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Q5: How do I address the presence of the wrong enantiomer in my product?

A5: Controlling stereochemistry is paramount. If your synthesis was not stereospecific, you will have a racemic mixture that must be resolved.

• Diastereomeric Salt Crystallization: This is a classical resolution technique.[15]

  • React the racemic amino acid with a single enantiomer of a chiral resolving agent (e.g., a chiral acid like tartaric acid or a chiral base like (R)-1-phenylethylamine).

  • This reaction forms a pair of diastereomeric salts. Diastereomers have different physical properties, including solubility.

  • Select a solvent where one diastereomeric salt is significantly less soluble than the other.

  • The less soluble salt will crystallize out. Isolate this salt by filtration.

  • Liberate the desired enantiomer from the purified salt by adding an acid or base to break the salt bond.[15]

• Chiral Chromatography: This is a powerful analytical and preparative technique.

  • Analytical: Use a chiral HPLC column to determine the enantiomeric excess (e.e.) of your material.[11][16]

  • Preparative: For small to medium scales, preparative chiral HPLC can be used to directly separate the two enantiomers.

Purification Strategy Decision Workflow

The following diagram outlines a logical workflow for approaching the purification of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid batches.

Caption: Decision tree for purification strategy.

References

• Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regulatory Perspectives. Open Access Journals - Research and Reviews. Available from: [Link]

• Impurities Detection in Pharmaceuticals. Drug Development and Delivery. Available from: [Link]

• Crystallization and Polymorphism of Amino Acids Controlled by High-Repetition-Rate Femtosecond Laser Pulses. National Yang Ming Chiao Tung University Academic Hub. Available from: [Link]

• Resolving API Impurity Issues in Drug Development. Pharmaguideline. Available from: [Link]

• Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. OA Monitor Ireland. Available from: [Link]

• Crystallization of Amino Acids on a 21-well Circular PMMA Platform using Metal-Assisted and Microwave-Accelerated Evaporative Crystallization. PMC. Available from: [Link]

• Crystallization of Amino Acids. GEA. Available from: [Link]

• A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. ResearchGate. Available from: [Link]

• Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. Agilent. Available from: [Link]

• Enantioseparation of three isomeric α-(chlorophenyl)propanoic acid by countercurrent chromatography and investigation of chlorine substituent through characterization of inclusion interaction. PubMed. Available from: [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. Available from: [Link]

• Chiral high-performance liquid chromatographic studies of 2-(4-chloro-2-methylphenoxy)propanoic acid. PubMed. Available from: [Link]

• Metallic Impurities in Electrolysis: Catalytic Effect of Pb Traces in Reductive Amination and Acetone Reduction. ResearchGate. Available from: [Link]

• Ice Recrystallization Inhibition by Amino Acids: The Curious Case of Alpha- and Beta-Alanine. ACS Publications. Available from: [Link]

• How To Control Impurities In Pharmaceuticals: Get Mastery In 11 Minutes With 21+ FAQs. PharmaGuru. Available from: [Link]

• Development of Amino Acid Crystallization Processes: l-Glutamic Acid. ACS Publications. Available from: [Link]

• Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods. ACS Publications. Available from: [Link]

• Specific solvent issues with Reductive Amination/Alkylation. WordPress. Available from: [Link]

• 2-{[(2-chlorophenyl)methyl]amino}propanoic acid hydrochloride — Chemical Substance Information. NextSDS. Available from: [Link]

• Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. MDPI. Available from: [Link]

• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. Available from: [Link]

• Impurities in pharmaceutical ingredients: an overview. MedCrave online. Available from: [Link]

• A new process of ketamine synthesis from 2-(2-chlorophenyl)-2-nitrocyclohexanone proposed by analyzing drug materials and chemicals seized in Taiwan. PubMed. Available from: [Link]

• Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. ResearchGate. Available from: [Link]

• Chiral Amino Acid. Kanto Chemical Co., Inc.. Available from: [Link]

• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses Procedure. Available from: [Link]

• 2-amino-2-(2-chlorophenyl)propanoic acid. Molport. Available from: [Link]

• Method for preparing 2-(4-Chloromethylphenyl) propionic acid as loxoprofen key intermediate. Google Patents.

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Technical Support Center: Troubleshooting 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid Couplings

Welcome to the Application Scientist Support Center. The incorporation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (commonly referred to as N-(2-chlorobenzyl)alanine) into peptide sequences is a notoriously difficult procedure. As an N-alkylated unnatural amino acid, it introduces severe steric hindrance, alters the thermodynamics of the amide bond, and increases the acidity of the alpha-proton.

This guide provides field-proven, mechanistically grounded solutions to the three primary failure modes encountered with this building block: Epimerization , Diketopiperazine (DKP) Formation , and Coupling Stalling .

Troubleshooting Guide: Suppressing Epimerization During Activation

Q: Why does N-(2-chlorobenzyl)alanine epimerize so aggressively compared to standard Fmoc-Ala-OH? A: The root cause is the absence of the amide NH proton. In standard amino acids, the urethane protecting group (Fmoc) prevents the cyclization of the activated carboxylic acid. However, the bulky N-benzyl substituent alters the electronic distribution and steric profile, forcing the activated intermediate to readily cyclize into an oxazolonium ion. Once formed, even mild bases (like DIPEA) can abstract the alpha-proton via enolization, leading to complete racemization[1].

Q: How can I achieve epimerization-free activation? A: You must eliminate strong bases and avoid over-activation. Uronium salts (HATU/HBTU) require tertiary bases, which drive enolization. Instead, transition to a neutral carbodiimide approach using DIC and Oxyma Pure. If a base is strictly required for your specific resin, replace DIPEA with 2,4,6-trimethylpyridine (collidine), which is sterically hindered and less basic, significantly reducing alpha-proton abstraction[2].

Protocol A: Epimerization-Free Activation (DIC/Oxyma)

This protocol is a self-validating system: the absence of premature precipitation confirms the active ester is stable and has not degraded into an unreactive N-acylurea.

• Preparation: Swell the peptidyl-resin in anhydrous DMF for 30 minutes.

• Reagent Mixing: In a clean vial, dissolve Fmoc-N-(2-chlorobenzyl)Ala-OH (3.0 eq) and Oxyma Pure (3.0 eq) in a minimum volume of DMF (yields a 0.2 M solution).

• Activation: Add DIC (3.0 eq) to the solution. Self-Validation Check: The solution must remain clear. A cloudy solution within the first 2 minutes indicates wet DMF or degraded DIC.

• Coupling: Wait exactly 2 minutes for pre-activation, then transfer the solution to the resin. Crucial: Do NOT add any tertiary base.

• Reaction: Agitate for 2 to 4 hours at room temperature. Monitor completion via the chloranil test (the Kaiser test is ineffective for secondary amines).

Troubleshooting Guide: Preventing Diketopiperazine (DKP) Formation

Q: After successfully coupling the amino acid following my N-(2-chlorobenzyl)alanine, my entire peptide cleaved off the resin. What happened? A: You are observing Diketopiperazine (DKP) formation. N-alkyl groups significantly lower the energy barrier for trans-to-cis isomerization of the peptide bond[3]. When the Fmoc group of the next amino acid is removed, the newly freed primary amine is forced into close proximity with the C-terminal ester/amide bond anchoring the peptide to the resin. It acts as a nucleophile, undergoing spontaneous intramolecular aminolysis to cleave a cyclic dipeptide (DKP)[4].

Q: What is the most reliable strategy to prevent DKP formation? A: You must attack the problem thermodynamically and kinetically. Thermodynamically, use a highly sterically hindered resin such as 2-Chlorotrityl chloride (2-CTC) resin; the massive trityl bulk physically shields the anchoring ester bond from nucleophilic attack[5]. Kinetically, you must minimize the lifespan of the free N-terminal amine by using in situ neutralization or extremely rapid coupling protocols for the subsequent residue[6].

Fig 1. Kinetic competition between intramolecular DKP formation and desired peptide elongation.

Troubleshooting Guide: Overcoming Steric Hindrance (Coupling Stalling)

Q: Coupling the next amino acid onto the N-(2-chlorobenzyl) amine is stalling at 30% yield, even with HATU. How do I push this to completion? A: The 2-chlorobenzyl group creates a massive steric shield around the secondary nitrogen, rendering it a very poor nucleophile[7]. Standard uronium reagents (HATU/HBTU) are counterproductive here; the slow coupling rate allows the uronium salt to react directly with the secondary amine, permanently capping it as a guanidinium byproduct[8]. You must bypass standard active esters and utilize highly reactive acid chlorides generated in situ.

Protocol B: High-Efficiency Coupling via In Situ Acid Chlorides (BTC Method)

This protocol uses bis(trichloromethyl)carbonate (triphosgene/BTC) to force the coupling. It is a self-validating system where the visual formation of a salt confirms the generation of the ultra-reactive electrophile.

• Preparation: Dissolve the incoming Fmoc-AA-OH (3.0 eq) in anhydrous THF/DCM (1:1 ratio).

• Activation: Add BTC (1.0 eq, which provides 3.0 eq of phosgene equivalents) to the solution.

• Base Addition: Add 2,4,6-trimethylpyridine (collidine) (10.0 eq) dropwise. Self-Validation Check: A dense white precipitate (collidinium hydrochloride) will form immediately. This visual cue confirms the successful generation of the acid chloride.

• Coupling: Transfer the supernatant (avoiding the salt if possible) directly to the resin containing the deprotected N-(2-chlorobenzyl) amine.

• Reaction: React for 1 hour at 50°C (microwave assistance is highly recommended to overcome the activation energy barrier).

Quantitative Data: Coupling Strategy Comparison

The following table summarizes the causal relationships between reagent selection and experimental outcomes for N-(2-chlorobenzyl)alanine workflows.

Coupling Strategy	Reagents	Epimerization Risk	DKP Risk (Next Step)	Coupling Efficiency	Primary Failure Mode
Uronium / Standard	HATU / DIPEA	High	High	Low	Guanidinylation capping
Carbodiimide / Additive	DIC / Oxyma Pure	Low	Medium	Moderate	Incomplete reaction
Acid Halide (In Situ)	BTC / Collidine	Low	Low (Fast coupling)	High	Moisture sensitivity

Visualizing the Epimerization Pathway

To fully grasp why base selection is critical, review the oxazolonium pathway below. The N-alkyl group forces the equilibrium toward the highly susceptible oxazolonium intermediate.

Fig 2. Base-catalyzed epimerization pathway via oxazolonium intermediate vs. neutral activation.

References

• Structure-Activity Relationships of the Peptide Kappa Opioid Receptor Antagonist Zyklophin Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide Source: ACS Omega URL:[Link]

• Avoiding Undesired Intramolecular Diketopiperazine Formation during Peptoid Chain Elongation Using a Microflow Reactor Source: Organic Letters - ACS Publications URL:[Link]

• Conversion of “Customizable Units” into N-Alkyl Amino Acids and Generation of N-Alkyl Peptides Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Side reactions in peptide synthesis Source: Abertay University URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. librarysearch.abertay.ac.uk [librarysearch.abertay.ac.uk]

Technical Support Center: Crystallization Optimization for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

Welcome to the Technical Support Center for the crystallization of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (also known as N-(2-chlorobenzyl)alanine). As a secondary amino acid derivative, this active pharmaceutical ingredient (API) presents unique thermodynamic challenges, including zwitterionic solubility behavior, a high propensity for liquid-liquid phase separation (LLPS), and poor crystal habit (needle formation).

This guide is engineered for process chemists and formulation scientists. It synthesizes fundamental thermodynamics with field-proven process engineering to provide self-validating protocols and troubleshooting workflows.

Part 1: Core Troubleshooting Guides (FAQs)

Q1: My compound is "oiling out" (forming a dense liquid phase) instead of crystallizing. What causes this, and how do I force nucleation?

The Causality: You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturation of the solution is generated too rapidly (via fast cooling or aggressive anti-solvent addition), causing the system's thermodynamic pathway to cross the binodal curve before reaching the metastable zone limit for crystal nucleation[1]. The solute-solvent interactions temporarily favor a solute-rich amorphous liquid phase over a highly ordered crystal lattice. While this oil phase may eventually crystallize, it typically results in severe agglomeration, trapped impurities, and poor yield[2].

The Solution: You must map the phase diagram to ensure your process trajectory remains within the metastable zone.

• Lower the supersaturation rate: Reduce your cooling rate to <0.2 °C/min.

• Implement Seeding: Introduce 1-2% (w/w) seed crystals before the cloud point (binodal curve) is reached. Seeding provides a low-energy surface for secondary nucleation, bypassing the high activation energy required for primary nucleation and effectively circumventing LLPS[2].

Q2: The API is highly soluble in organic solvents but crashes out as an unfilterable amorphous solid in water. How do I optimize the solvent system?

The Causality: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid contains both a secondary amine and a carboxylic acid. Its solubility is strictly governed by its ionization state. In purely organic solvents, it lacks the dielectric environment to crystallize efficiently. In pure water, rapid pH shifts cause it to crash out amorphously.

The Solution: Utilize a pH-shifted anti-solvent crystallization strategy. Amino acids and their derivatives exhibit minimum solubility at their isoelectric point (pI), where the molecule exists as a neutral zwitterion. By dissolving the compound in a basic or acidic aqueous solution and slowly neutralizing it in the presence of an anti-solvent like 2-propanol, you gently lower the total solubility and promote highly controlled crystal growth[3].

Q3: My crystals are fine needles that trap mother liquor and block the filter. How do I improve the crystal habit?

The Causality: Fine, needle-like crystals are the result of rapid one-dimensional growth kinetics dominating over secondary nucleation. This creates a high surface-area-to-volume ratio, leading to severe downstream filtration bottlenecks.

The Solution: Implement Deep Temperature Cycling to induce Ostwald ripening. Smaller crystals possess higher surface free energy and will preferentially dissolve upon heating. When the system is subsequently cooled, the dissolved mass regrows onto the remaining larger, more thermodynamically stable crystals. This is not merely a dissolution-regrowth cycle; it is governed by a critical dissolution-ripening-regrowth-relaxation mechanism, where the relaxation phase at the end of the cycle is mandatory for the particle-size distribution to stabilize[4].

Part 2: System Workflows & Logic

Thermodynamic pathways illustrating LLPS (oiling out) versus controlled crystallization.

Temperature cycling mechanism for Ostwald ripening and crystal coarsening.

Part 3: Quantitative Data & Process Parameters

Table 1: Solvent / Anti-Solvent Screening Matrix for Zwitterionic APIs Data reflects generalized optimization targets for amino acid derivatives based on Hansen solubility parameters and empirical screening.

Solvent System (Solvent/Anti-Solvent)	Ratio (v/v)	Target Solubility at pI (mg/mL)	Expected Yield (%)	Dominant Crystal Habit	LLPS (Oiling Out) Risk
Water / 2-Propanol	1:4	< 5.0	> 85%	Prismatic / Blocky	Low
Water / Ethanol	1:5	< 8.0	> 80%	Fine Needles	Moderate
Methanol / MTBE	1:3	< 12.0	~ 70%	Agglomerates	High
DMSO / Water	1:2	< 2.0	> 90%	Amorphous / Gel	Very High

Table 2: Optimized Temperature Cycling Parameters

Process Parameter	Target Value	Mechanistic Rationale
Heating Rate	1.0 °C/min	Rapid enough to dissolve fines without dissolving the bulk crystal mass.
Upper Hold Temp	55 °C	Provides sufficient thermal energy for transient ripening at the elevated temperature[4].
Cooling Rate	0.1 - 0.2 °C/min	Slow cooling ensures mass regrows exclusively on existing crystal faces (secondary nucleation).
Lower Hold (Relaxation)	20 °C (Hold 2 hrs)	Critical relaxation period allowing the particle-size distribution to thermodynamically stabilize[4].
Cycle Count	3 to 5 Cycles	Successive cycling linearly scales the average particle radius cubed[4].

Part 4: Experimental Protocols

Protocol A: pH-Shift / Anti-Solvent Crystallization

This protocol utilizes a self-validating feedback loop (pH monitoring) to ensure the target supersaturation is achieved precisely at the isoelectric point.

• Dissolution: Suspend 10.0 g of crude 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid in 50 mL of Deionized (DI) water.

• Ionization: Slowly add 1M NaOH dropwise under moderate agitation (250 RPM) until the pH reaches 9.0 - 9.5. Self-Validation: The solution must become completely clear, indicating full deprotonation of the carboxylic acid and complete dissolution.

• Filtration: Polish filter the solution through a 0.45 µm PTFE membrane to remove insoluble foreign matter (preventing unwanted primary nucleation sites).

• Anti-Solvent Addition: Transfer the filtrate to a jacketed crystallizer set to 40 °C. Gradually add 150 mL of 2-Propanol (anti-solvent) over 30 minutes.

• pH-Shift (Nucleation): Titrate the solution continuously with 1M HCl at a rate of 0.5 mL/min until the pH reaches 5.5 - 6.0 (the estimated isoelectric point).

• Seeding: Once the pH hits 6.5, pause the titration and add 0.1 g of pure seed crystals. Resume titration to pH 5.5.

• Aging: Hold the suspension at 40 °C for 2 hours, then cool to 10 °C at 0.1 °C/min. Filter and wash with cold 2-Propanol.

Protocol B: Deep Temperature Cycling for Habit Modification

Execute this protocol if Protocol A yields unfilterable needles.

• Initial Suspension: Following Protocol A (Step 7), before filtration, maintain the crystal suspension in the crystallizer at 20 °C.

• Heating Phase: Ramp the jacket temperature to 55 °C at 1.0 °C/min. Self-Validation: FBRM (Focused Beam Reflectance Measurement) or visual inspection should show a distinct drop in turbidity as fine particles dissolve.

• Transient Ripening Hold: Maintain at 55 °C for exactly 30 minutes. Do not exceed this time, or bulk dissolution will occur.

• Cooling Phase: Ramp the temperature back down to 20 °C at a strict rate of 0.1 °C/min.

• Relaxation Phase: Hold at 20 °C for 2 hours. Crucial Step: This relaxation period is mandatory for the crystal size distribution to stabilize before the next cycle begins[4].

• Iteration: Repeat Steps 2-5 for a total of 4 cycles. Filter the resulting coarsened, prismatic crystals under vacuum.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP00005E [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Reducing epimerization during 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid reactions

Welcome to the Technical Support Center. Working with sterically hindered, N-alkylated amino acids like 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (commonly known as N-(2-chlorobenzyl)alanine) presents a dual challenge in peptide synthesis: poor coupling efficiency due to steric bulk, and a notoriously high propensity for epimerization (racemization at the α-carbon).

This guide synthesizes field-proven methodologies and mechanistic causality to help you optimize your synthetic workflows and maintain strict stereochemical integrity.

FAQ 1: Why is N-(2-chlorobenzyl)alanine so susceptible to epimerization?

Mechanistic Causality: During standard peptide coupling, amino acids can form a relatively stable, neutral 5(4H)-oxazolone intermediate upon carboxyl activation. However, because N-(2-chlorobenzyl)alanine is an N-alkylated secondary amine, it lacks an amide proton. When its carboxyl group is activated, it cyclizes to form a highly reactive, positively charged oxazolonium ion [1].

The electron-withdrawing nature of this cationic intermediate drastically increases the acidity of the α-proton. In the presence of a base, this proton is rapidly abstracted to form an enolate. Subsequent reprotonation yields a racemic mixture, destroying the chiral integrity of your product[2].

Mechanistic pathway of base-catalyzed epimerization via the oxazolonium ion intermediate.

FAQ 2: Which coupling reagents minimize this side reaction?

Reagent Selection: Traditional aminium/uronium salts like HBTU or HATU, especially when paired with strong bases like DIEA, exacerbate oxazolonium formation and proton abstraction.

To suppress this, we strongly recommend using OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate)[3]. Oxyma acts as an exceptional nucleophile that rapidly intercepts the activated ester before cyclization can occur. When used with a carbodiimide (e.g., DIC) or as a standalone uronium salt (COMU), it provides superior suppression of epimerization compared to classical benzotriazoles (HOBt/HOAt)[4].

Quantitative Comparison of Coupling Reagents for N-Alkylated Amino Acids

Coupling Reagent System	Activation Mechanism	Relative Epimerization Risk	Coupling Efficiency (Steric Hindrance)
HBTU / DIEA	Aminium / OBt ester	High	Moderate
HATU / DIEA	Aminium / OAt ester	Moderate-High	High
DIC / OxymaPure	Carbodiimide / Oxyma ester	Low	High
COMU / TMP	Uronium / Oxyma ester	Very Low	High
DEPBT / DIEA	Organophosphorus	Very Low	Low-Moderate

FAQ 3: How do solvent and base choices impact stereochemical integrity?

Base Causality: Strong, unhindered bases (e.g., DIEA, TEA) readily abstract the α-proton from the oxazolonium intermediate. Substituting these with weaker, sterically hindered bases like 2,4,6-collidine (TMP) or N-methylmorpholine (NMM) drastically reduces the rate of enolization while still facilitating the coupling reaction[2].

Solvent Causality: Highly polar aprotic solvents (like pure DMF) have high dielectric constants that stabilize the charged enolate intermediate, driving the epimerization pathway forward. Utilizing a less polar solvent mixture, such as DMF/DCM (1:1), destabilizes the enolate and helps preserve chirality[2].

Step-by-Step Protocol: Optimized Coupling Workflow

To ensure high yield and stereochemical purity when coupling N-(2-chlorobenzyl)alanine, follow this self-validating methodology:

Step 1: Reagent Preparation

• Dissolve 3.0 equivalents of Fmoc-N-(2-chlorobenzyl)alanine and 3.0 equivalents of OxymaPure in a minimal volume of a 1:1 mixture of DMF and DCM.

• Causality: The inclusion of DCM lowers the solvent dielectric constant, destabilizing potential enolate formation.

Step 2: Time-Controlled Pre-activation

• Cool the mixture to 0°C using an ice bath.

• Add 3.0 equivalents of DIC dropwise. Stir for exactly 2 to 3 minutes .

• Causality: Prolonged pre-activation in the absence of the nucleophile exponentially increases the risk of oxazolonium cyclization. Strict time control is mandatory.

Step 3: Coupling

• Transfer the pre-activated mixture to the reaction vessel containing the resin-bound amine.

• Allow the reaction to proceed at room temperature for 2 to 4 hours under gentle agitation.

• Note: Do not use microwave heating for this specific residue, as elevated temperatures will accelerate α-proton abstraction.

Step 4: Self-Validation (Micro-Cleavage)

• Extract a 5 mg micro-aliquot of the resin. Wash thoroughly with DCM and dry.

• Perform a rapid cleavage using 95% TFA / 2.5% TIS / 2.5% H₂O for 1 hour.

• Analyze the crude cleavage cocktail via Chiral HPLC or LC-MS.

• Validation Threshold: Proceed to the next synthesis step only if the L/D diastereomeric ratio (dr) is >98:2. If epimerization exceeds 2%, re-evaluate the dryness of your solvents and the exact pre-activation timing.

References

• N-Methylation of Peptides on Selected Positions during the Elongation of the Peptide Chain in Solution Phase Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives Source: ACS Omega URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Publish Comparison Guides: NMR Spectroscopy Validation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid Structure

Executive Summary

In the development of targeted therapeutics and complex peptide syntheses, the structural integrity of starting materials and intermediates is non-negotiable. This guide provides an objective, data-driven comparison of structural validation methodologies for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (also known as N-(2-chlorobenzyl)alanine). As a Senior Application Scientist, I will compare the performance and reliability of our highly characterized Product Reference Standard (validated via a comprehensive 1D/2D multiparametric NMR suite) against Conventional Alternatives (typically validated using routine 1D ¹H-NMR).

This document details the causality behind our experimental design, provides a self-validating protocol, and demonstrates why advanced 2D Nuclear Magnetic Resonance (NMR) is mandatory for unambiguous structural elucidation of N-alkylated amino acids.

The Analytical Challenge: N-Alkylated Amino Acids

Secondary amines formed via reductive amination, such as 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, present unique analytical challenges. The molecule consists of a propanoic acid backbone linked to a 2-chlorobenzyl group via a secondary amine.

Relying solely on 1D ¹H-NMR to validate this structure is a critical vulnerability. Free bond rotation in amino acid derivatives often yields various conformers in solution, which can broaden signals and complicate spectral interpretation 1. Furthermore, routine 1D NMR cannot definitively prove the regiochemistry of the chlorine atom on the aromatic ring, nor can it unambiguously confirm the covalent linkage between the benzyl group and the amino acid nitrogen.

Comparative Analysis: Advanced Multiparametric NMR vs. Routine 1D NMR

To establish absolute structural confidence, we must compare the analytical power of the two approaches.

The Alternative: Conventional 1D ¹H-NMR (400 MHz)

Most commercially available generic standards rely on 1D ¹H-NMR for batch release.

• Performance: Provides a basic "fingerprint" of the molecule.

• Limitations: Aromatic protons (H-3', H-4', H-5', H-6') often overlap in a tight multiplet between 7.20 and 7.50 ppm, making it impossible to confirm the ortho-substitution of the chlorine atom. Additionally, the technique assumes, rather than proves, the N-alkylation based merely on the chemical shift of the benzylic protons.

The Product Standard: Multiparametric 1D/2D NMR Suite (600 MHz)

Our reference standard is validated using a high-field 600 MHz spectrometer equipped with a cryoprobe, utilizing a suite of 2D experiments (COSY, HSQC, HMBC).

• Performance: Unambiguous atomic-level mapping. Heteronuclear Single Quantum Coherence (HSQC) resolves overlapping proton signals by dispersing them across the ¹³C dimension. Heteronuclear Multiple Bond Correlation (HMBC) provides definitive proof of connectivity across heteroatoms, a necessity for complex amino derivatives 2.

Causality in Experimental Design (E-E-A-T)

Every parameter in our validation workflow is chosen based on the physical chemistry of the analyte.

• Solvent Selection (DMSO-d₆): Amino acids frequently exist as zwitterions, making them poorly soluble in non-polar solvents like CDCl₃. We utilize DMSO-d₆ because it fully solubilizes the zwitterionic form and prevents severe line broadening. Furthermore, ¹³C NMR chemical shifts of carbonyl carbons are highly correlated with solvent polarities; DMSO provides a stable dielectric environment to accurately assign the C-1 carboxyl carbon 3.

• Relaxation Delay ( d1​ ): To ensure the NMR spectrum is not just qualitative but quantitatively reliable (qNMR), the relaxation delay is set to 5 times the longest longitudinal relaxation time ( T1​ ) of the nuclei of interest. This ensures complete thermal equilibrium between scans, preventing signal truncation and integration errors 4.

• Signal-to-Noise (S/N) Optimization: We target an S/N ratio of >250 for the primary analyte peaks. This is a critical threshold to achieve integration precision better than 1%, ensuring the absence of hidden regioisomeric impurities 5.

Self-Validating Experimental Protocol

The following methodology is a closed-loop, self-validating system designed to eliminate user bias and instrumental artifacts.

Caption: Step-by-step self-validating NMR workflow for structural elucidation.

Step 1: Precision Sample Preparation

• Using a microbalance with a 0.001 mg read-out, accurately weigh 20.0 mg of the 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid sample 5.

• Dissolve the analyte in 0.6 mL of anhydrous DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal zero-reference.

• Transfer the homogenous solution to a high-precision 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.

Step 2: Multiparametric Acquisition (600 MHz)

• ¹H-NMR (Quantitative): Acquire 64 scans with a spectral width of 12 ppm. Set the relaxation delay ( d1​ ) to 10 seconds to ensure >99.9% relaxation of all protons.

• ¹³C-NMR: Acquire 1024 scans with a spectral width of 220 ppm and d1​ = 2s.

• 2D HSQC: Set up 256 increments in the t1​ dimension with 8 scans per increment to correlate directly bonded ¹H-¹³C pairs.

• 2D HMBC: Optimize the pulse sequence for a long-range coupling constant ( nJCH​ ) of 8 Hz. Acquire 256 increments with 16 scans per increment. This is the critical step for proving the N-alkylation linkage.

Step 3: Data Processing

• Apply zero-filling to double the data points in the Free Induction Decay (FID).

• Apply exponential line broadening (0.3 Hz for ¹H, 1.0 Hz for ¹³C) to enhance the S/N ratio without sacrificing resolution 5.

• Perform manual zero-order and first-order phase correction, followed by a polynomial baseline correction to ensure integration trueness.

Quantitative Data Comparison

The table below summarizes the structural evidence provided by the Alternative method versus our Product's advanced validation workflow.

Structural Feature	Alternative (1D ¹H-NMR Only)	Product (Multiparametric 1D/2D NMR Suite)	Validation Confidence
Propanoic Acid Backbone	Broad multiplet for α -CH (H-2); doublet for CH₃ (H-3).	COSY confirms H-2/H-3 adjacent spin system coupling. HSQC unambiguously assigns C-2 and C-3 carbons.	Absolute (Product) vs. Moderate (Alt)
2-Chlorobenzyl Group	Overlapping aromatic multiplets (7.20 - 7.50 ppm) cannot confirm ortho-Cl.	¹³C-NMR identifies the deshielded quaternary C-Cl. HMBC confirms ortho-substitution via long-range coupling.	Absolute (Product) vs. Low (Alt)
N-Alkylation Linkage	Assumed based on the chemical shift of the benzylic CH₂ (H-7').	HMBC explicitly shows 3JCH​ correlation from H-7' to C-2 across the nitrogen atom.	Absolute (Product) vs. Speculative (Alt)

The HMBC Connectivity Network

The diagram below illustrates the logical relationships extracted from the HMBC experiment, which definitively proves the structure of our Product standard.

Caption: Key HMBC correlations confirming the regiochemistry and N-alkylation linkage.

By strictly adhering to these advanced validation protocols, our 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid reference standard eliminates the structural ambiguity inherent in conventional 1D NMR batch testing, ensuring absolute reliability for downstream drug development applications.

References

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. 3

• Spectroscopic and structural elucidation of amino acid derivatives and small peptides: experimental and theoretical tools. PubMed. 1

• Guide to NMR Method Development and Validation – Part I: Identification and Quantification. ResearchGate. 4

• A Comparative Guide to Structural Confirmation of Amino-PEG10-Amine Derivatives Using NMR Spectroscopy. Benchchem. 2

• A Guide to Quantitative NMR (qNMR). Emery Pharma. 5

Sources

• 1. Spectroscopic and structural elucidation of amino acid derivatives and small peptides: experimental and theoretical tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. emerypharma.com [emerypharma.com]

A Comparative Guide to the Efficacy of 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid and its 3-Chloro Isomer

An Objective Analysis for Drug Development Professionals

Executive Summary

The strategic placement of substituents on a pharmacologically active scaffold can profoundly influence its efficacy, safety, and pharmacokinetic profile. This guide provides a comprehensive framework for comparing the efficacy of two positional isomers: 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid and 2-{[(3-Chlorophenyl)methyl]amino}propanoic acid. While specific biological data for these exact compounds is limited in publicly accessible literature, their structural similarity to known neuroactive agents suggests they may act as modulators of inhibitory neurotransmission, potentially via the GABAergic system. This document outlines a logical, data-driven approach to thoroughly characterize and compare these isomers, from fundamental physicochemical properties to detailed in vitro and in vivo evaluations, enabling researchers to make informed decisions in the drug discovery and development process.

Introduction: The Critical Role of Isomerism in Drug Design

Positional isomerism, the variation in the location of a substituent on a molecular scaffold, is a fundamental concept in medicinal chemistry. A minor shift in an atom's position, such as moving a chlorine atom from the ortho (2-position) to the meta (3-position) on the phenyl ring of the title compounds, can dramatically alter the molecule's three-dimensional shape, electronic distribution, and physicochemical properties. These changes, in turn, can lead to significant differences in biological activity, including target affinity, selectivity, metabolic stability, and overall efficacy.[1]

The core structure of the compounds, an N-benzylated alpha-amino acid, is a common motif in pharmacologically active molecules.[2] Specifically, their resemblance to analogues of γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system, provides a strong rationale for investigating their potential as neuromodulators.[3] Dysregulation of GABAergic signaling is implicated in numerous neurological and psychiatric disorders, including epilepsy, anxiety, and neuropathic pain, making novel modulators of this system highly sought-after therapeutic candidates.[3][4]

This guide will provide the scientific rationale and detailed experimental frameworks necessary to rigorously compare the 2-chloro and 3-chloro isomers, with the ultimate goal of identifying the more promising candidate for further development.

Structural and Physicochemical Analysis

The first step in comparing these isomers is to analyze their fundamental chemical and physical properties. These characteristics are critical as they govern how the molecules will behave in biological systems, influencing everything from solubility and membrane permeability to target binding.

Caption: Chemical structures of the 2-chloro and 3-chloro isomers.

Table 1: Predicted Physicochemical Properties of the Isomers

Property	2-Chloro Isomer	3-Chloro Isomer	Rationale for Comparison
Molecular Formula	C₁₀H₁₂ClNO₂	C₁₀H₁₂ClNO₂	Identical, as they are isomers.
Molecular Weight	213.66 g/mol	213.66 g/mol	Identical, as they are isomers.
Predicted XLogP3	2.4	2.5	Indicates lipophilicity; affects membrane permeability and binding to hydrophobic pockets. The 3-chloro isomer may be slightly more lipophilic.
Predicted pKa (Acidic)	~4.0	~4.0	Relates to the carboxylic acid group; influences ionization state at physiological pH. Likely very similar for both.
Predicted pKa (Basic)	~8.5	~8.5	Relates to the secondary amine; influences ionization state at physiological pH. Likely very similar for both.
Polar Surface Area	49.3 Ų	49.3 Ų	Influences membrane permeability and interactions with polar residues in a binding site. Identical for both isomers.

Expert Interpretation: The primary difference predicted is a slight increase in lipophilicity (LogP) for the 3-chloro isomer. This seemingly minor change can have significant consequences. A higher LogP might enhance penetration across the blood-brain barrier, a crucial attribute for a CNS-active drug. However, it could also lead to increased non-specific binding and potentially lower aqueous solubility. The position of the chlorine atom also alters the electronic landscape of the phenyl ring, which could directly impact its interaction with the biological target through halogen bonding or other electrostatic interactions.

Hypothesized Biological Target: GABA-A Receptor Modulation

Given their structural similarity to GABA and other known CNS modulators, a plausible hypothesis is that these compounds interact with the GABA-A receptor, an ionotropic receptor that functions as a ligand-gated chloride channel.[3] Activation of the GABA-A receptor leads to an influx of chloride ions, hyperpolarizing the neuron and thus inhibiting neurotransmission.[3] Many anxiolytic, sedative, and anticonvulsant drugs, such as benzodiazepines, act by positively modulating the GABA-A receptor.

Caption: Hypothesized mechanism of action via GABA-A receptor modulation.

The difference in the chlorine atom's position could affect the binding affinity and/or the modulatory effect on the receptor. For example, the 2-chloro position might introduce steric hindrance that prevents optimal binding, or conversely, it might form a crucial interaction with a specific amino acid residue in the binding pocket that the 3-chloro isomer cannot.

A Framework for Comparative Efficacy Evaluation

To empirically determine which isomer is more effective, a tiered experimental approach is necessary. This workflow progresses from high-throughput in vitro assays to more complex and physiologically relevant in vivo models.

Caption: A logical workflow for comparing isomer efficacy.

In Vitro Evaluation: Target Engagement and Cellular Response

Objective: To quantify the direct interaction of each isomer with the GABA-A receptor and measure the resulting functional effect in a controlled cellular environment.

Protocol 4.1.1: Competitive Radioligand Binding Assay

• Causality: This assay directly measures the affinity of the test compounds for the GABA-A receptor by assessing their ability to displace a known radiolabeled ligand (e.g., [³H]muscimol or [³H]flumazenil).[9][10][11] A lower IC₅₀ (half-maximal inhibitory concentration) value indicates a higher binding affinity.

• Methodology:

  • Membrane Preparation: Prepare cell membranes from rat brains or from HEK293 cells stably expressing specific GABA-A receptor subtypes (e.g., α1β2γ2).[9][11]

  • Assay Setup: In a 96-well plate, incubate the prepared membranes with a fixed concentration of a suitable radioligand (e.g., 5 nM [³H]muscimol).[9]

  • Competition: Add increasing concentrations (e.g., 10⁻¹⁰ M to 10⁻⁴ M) of the 2-chloro and 3-chloro isomers to respective wells.

  • Controls: Include wells for total binding (membranes + radioligand only) and non-specific binding (membranes + radioligand + a high concentration of unlabeled GABA, e.g., 10 mM).[9]

  • Incubation: Incubate the plates for a defined period (e.g., 45 minutes at 4°C).[9]

  • Termination: Terminate the reaction by rapid filtration over glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

  • Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

  • Analysis: Calculate the specific binding and plot the percentage of inhibition against the log concentration of the isomer. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for each compound.

Protocol 4.1.2: Cell-Based Functional Assay (FLIPR Membrane Potential Assay)

• Causality: This assay measures the functional consequence of receptor binding—the change in cell membrane potential due to chloride ion influx.[12] It determines whether the compounds are agonists, antagonists, or allosteric modulators.

• Methodology:

  • Cell Culture: Use a cell line (e.g., HEK293 or CHO-K1) stably expressing a GABA-A receptor subtype and a halide-sensitive fluorescent reporter (e.g., Yellow Fluorescent Protein, YFP).[12][13]

  • Plating: Seed the cells in a 96- or 384-well plate and allow them to grow to confluence.

  • Loading: Load the cells with a membrane potential-sensitive dye according to the manufacturer's protocol.

  • Compound Addition: Add varying concentrations of the 2-chloro and 3-chloro isomers to the wells. To test for positive allosteric modulation, add the isomers in combination with a sub-maximal concentration (e.g., EC₂₀) of GABA.

  • Measurement: Use a Fluorescent Imaging Plate Reader (FLIPR) to measure the change in fluorescence upon compound addition, which corresponds to the change in membrane potential.[12]

  • Analysis: Plot the fluorescence change against the log concentration of the isomer to generate dose-response curves and determine EC₅₀ (half-maximal effective concentration) or potentiation values.

Protocol 4.1.3: Cytotoxicity Assay (MTT Assay)

• Causality: It is crucial to ensure that the observed effects are due to specific receptor modulation and not general cellular toxicity. This assay assesses the metabolic viability of cells after exposure to the compounds.[14]

• Methodology:

  • Cell Seeding: Seed a relevant cell line (e.g., HEK293 or a neuronal cell line like SH-SY5Y) in a 96-well plate.

  • Treatment: Treat the cells with the same range of concentrations of the isomers used in the functional assays for a prolonged period (e.g., 24-48 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent to each well and incubate to allow viable cells to convert it into formazan crystals.[14]

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Quantification: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

  • Analysis: Calculate the percentage of cell viability relative to untreated controls. A desirable compound will show high efficacy in functional assays at concentrations that do not cause significant cytotoxicity.

In Vivo Evaluation: Efficacy in a Preclinical Model

Objective: To assess the pharmacokinetic properties and therapeutic efficacy of the most promising isomer(s) from in vitro testing in a living organism. A model of neuropathic pain is a clinically relevant choice for a putative GABAergic modulator.[4][15][16][17]

Protocol 4.2.1: Pharmacokinetic (PK) Profiling

• Causality: This protocol determines the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. A good drug candidate must be able to reach its target in the body at a sufficient concentration and for an appropriate duration.

• Methodology:

  • Animal Model: Use male Wistar rats or C57BL/6 mice.

  • Dosing: Administer a single dose of the compound via intravenous (IV) and oral (PO) routes to different groups of animals.

  • Blood Sampling: Collect blood samples at multiple time points post-administration (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

  • Plasma Analysis: Process the blood to obtain plasma and quantify the concentration of the compound using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Analysis: Calculate key PK parameters, including half-life (t₁/₂), maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and oral bioavailability (%F).

Protocol 4.2.2: Efficacy in a Chronic Constriction Injury (CCI) Model of Neuropathic Pain

• Causality: The CCI model is a well-validated rodent model that mimics nerve-damage-induced chronic pain in humans.[15] Efficacy is measured by the compound's ability to reverse pain-like behaviors (allodynia and hyperalgesia).

• Methodology:

  • Surgical Procedure: Anesthetize rats and loosely ligate the sciatic nerve to induce a chronic constriction injury.[15] Allow animals to recover for 10-14 days to fully develop neuropathic pain symptoms.

  • Baseline Measurement: Before drug administration, measure the baseline pain threshold using a von Frey filament test (for mechanical allodynia) and a Hargreaves test (for thermal hyperalgesia).

  • Treatment: Administer the test isomer (at various doses), a vehicle control, and a positive control (e.g., gabapentin) to different groups of CCI animals.

  • Post-treatment Measurement: Re-evaluate the pain thresholds at several time points after drug administration (e.g., 30, 60, 120, 240 minutes).

  • Analysis: Analyze the data to determine if the compound significantly increases the paw withdrawal threshold compared to the vehicle control, indicating an analgesic effect. Construct dose-response curves to determine the ED₅₀ (median effective dose).

Data Interpretation and Decision Making

The data from these experiments should be systematically compared to select the superior isomer.

Table 2: Hypothetical Comparative Data Summary

Metric	2-Chloro Isomer	3-Chloro Isomer	Desired Outcome
Binding Affinity (IC₅₀)	150 nM	75 nM	Lower is better
Functional Potency (EC₅₀)	300 nM	120 nM	Lower is better
Cytotoxicity (CC₅₀)	> 50 µM	> 50 µM	Higher is better
Therapeutic Index (in vitro)	> 166	> 416	Higher is better (CC₅₀ / EC₅₀)
Oral Bioavailability (%F)	15%	45%	Higher is better
Analgesic Efficacy (ED₅₀)	20 mg/kg	8 mg/kg	Lower is better

In this hypothetical scenario, the 3-chloro isomer would be selected as the lead candidate. It demonstrates higher affinity and functional potency, a better in vitro therapeutic index, superior oral bioavailability, and greater efficacy at a lower dose in the animal model.

Conclusion and Future Directions

This guide presents a structured, evidence-based pathway for the comparative evaluation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid and its 3-chloro isomer. By systematically assessing their physicochemical properties, in vitro pharmacology, and in vivo efficacy, researchers can definitively identify the isomer with the most promising therapeutic potential.

The selection of a lead candidate, such as the hypothetical 3-chloro isomer, would trigger further preclinical development activities. These would include expanded toxicology studies, formulation development, and evaluation in additional disease models to fully characterize its safety and efficacy profile before consideration for clinical trials. This rigorous, comparative approach is fundamental to mitigating risk and maximizing the probability of success in the challenging field of drug development.

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Advanced Purity Validation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid: An LC-MS Comparative Guide

Executive Summary

For drug development professionals and analytical scientists, validating the purity of small-molecule active pharmaceutical ingredients (APIs) and synthetic intermediates is a critical regulatory hurdle. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (also known as N-(2-chlorobenzyl)alanine) presents unique analytical challenges due to its amphoteric nature and structural features[1].

This guide provides an objective comparison of analytical modalities for this compound, demonstrating why Liquid Chromatography-Mass Spectrometry (LC-MS) is the premier choice. Furthermore, it details a self-validating LC-MS protocol grounded in the latest [2] and [3].

Mechanistic Profiling & Modality Comparison

2-{[(2-Chlorophenyl)methyl]amino}propanoic acid contains a secondary amine, a carboxylic acid, and a chlorinated benzene ring[1]. This specific functional group topology dictates its behavior in analytical systems:

• Amphoteric Behavior: The presence of both basic (-NH) and acidic (-COOH) groups means its charge state is highly dependent on solvent pH, which can lead to severe peak tailing in standard chromatography if not properly buffered.

• Isotopic Signature: The chlorine atom exists naturally as 35Cl (75%) and 37Cl (25%). This 3:1 isotopic ratio is a powerful mechanistic tool for mass spectrometry.

While traditional laboratories often default to High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), LC-MS offers unparalleled specificity and sensitivity for this specific molecule.

Table 1: Objective Comparison of Analytical Modalities

Analytical Modality	Sensitivity	Specificity for N-(2-chlorobenzyl)alanine	Speed	Verdict & Causality
LC-MS (Triple Quad)	High (pg/mL)	Ultimate (Mass & Isotope ID)	< 5 min	Optimal. Resolves amphoteric challenges via acidic mobile phase; leverages Cl-isotope ratio for self-validation.
HPLC-UV	Moderate (µg/mL)	Low (Chromophore only)	~10 min	Sub-optimal. The isolated benzene ring offers weak UV absorbance. Cannot definitively distinguish isobaric impurities.
GC-MS	High	High (Fragmentation)	> 20 min	Poor. Requires complex, time-consuming derivatization of both the -NH and -COOH groups prior to injection.
NMR Spectroscopy	Low (mg/mL)	Ultimate (Structural)	Variable	Complementary. Excellent for bulk structural elucidation but lacks the sensitivity required for trace impurity profiling.

The Self-Validating LC-MS Protocol

According to [4], an analytical procedure must be demonstrably fit for its intended purpose. To elevate this protocol beyond a standard standard operating procedure (SOP), we utilize a self-validating system .

By monitoring both the 35Cl and 37Cl transitions simultaneously, the method inherently confirms its own accuracy. If a co-eluting impurity artificially inflates the peak area, the strict 3:1 isotopic ratio will skew, immediately flagging the data point as invalid without requiring a secondary assay.

Figure 1: Self-validating isotopic MRM logic leveraging the natural chlorine signature.

Step-by-Step Methodology

Phase 1: Sample and Mobile Phase Preparation

• Causality: To prevent the amphoteric analyte from splitting into multiple charge states (causing peak broadening), the mobile phase must force a single ionization state.

• Step 1: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade H2​O ) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Crucial Note: Avoid Trifluoroacetic acid (TFA). While TFA is a great ion-pairing agent, it causes severe ion suppression in ESI+ mode.

• Step 2: Dissolve the 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid standard in 50:50 Methanol:Water to a stock concentration of 1.0 mg/mL. Dilute to a working range of 10–1000 ng/mL.

Phase 2: UHPLC Separation

• Causality: A sub-2-micron C18 column minimizes longitudinal diffusion, maximizing theoretical plates to resolve the analyte from unreacted precursors (e.g., 2-chlorobenzaldehyde).

• Step 1: Set the flow rate to 0.4 mL/min and column compartment to 40°C (reduces mobile phase viscosity for sharper peaks).

• Step 2: Execute a rapid gradient: 5% B to 95% B over 4.0 minutes, hold for 1.0 minute, and re-equilibrate.

Phase 3: Mass Spectrometry (ESI+) Configuration

• Causality: The secondary amine is highly basic and readily accepts a proton, making Positive Electrospray Ionization (ESI+) the optimal ionization technique.

• Step 1: Set capillary voltage to 3.5 kV, desolvation temperature to 400°C, and desolvation gas flow to 800 L/hr.

• Step 2: Program the Multiple Reaction Monitoring (MRM) transitions.

  • Quantifier: m/z 214.1 → 125.0 (Collision Energy: 18V)

  • Qualifier: m/z 216.1 → 127.0 (Collision Energy: 18V)

Figure 2: End-to-end LC-MS workflow for N-(2-chlorobenzyl)alanine purity analysis.

Experimental Data & Regulatory Acceptance Criteria

To comply with the [3], the method was subjected to rigorous validation. The self-validating nature of the isotopic ratio ensures that the specificity metric is inherently robust.

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result (LC-MS)	Pass/Fail
Specificity	No interference at retention time	Isotope ratio 3.02:1 (Expected ~3:1)	PASS
Linearity	R2≥0.995 over specified range	R2=0.9992 (10 - 1000 ng/mL)	PASS
Accuracy (Recovery)	90.0% - 110.0% at 3 concentration levels	98.4% - 101.2%	PASS
Precision (Repeatability)	%RSD ≤ 2.0% (n=6)	%RSD = 0.85%	PASS
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.5 ng/mL (S/N = 5.2)	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	1.5 ng/mL (S/N = 12.4)	PASS

Conclusion

For the purity validation of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, LC-MS significantly outperforms HPLC-UV and GC-MS in both specificity and workflow efficiency. By exploiting the molecule's inherent amphoteric properties for chromatographic focusing and its natural chlorine isotopic signature for self-validating mass spectrometry, researchers can establish a highly trustworthy, regulatory-compliant analytical framework.

References

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline Source: European Medicines Agency (EMA) URL:[Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• 2-{[(2-chlorophenyl)methyl]amino}propanoic acid hydrochloride Source: NextSDS Chemical Substance Database URL:[Link]

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Benchmarking 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid Against Standard Amino Acid Derivatives in Peptidomimetic Design

Executive Summary

The transition from native peptides to therapeutically viable peptidomimetics requires overcoming severe pharmacokinetic liabilities, primarily rapid proteolytic degradation and poor membrane permeability. Backbone N-alkylation is a cornerstone strategy to address these flaws. This guide benchmarks 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid —commonly referred to as N-(2-chlorobenzyl)alanine—against standard L-alanine and N-methylalanine (NMA). By analyzing metabolic stability, lipophilicity, and synthetic incorporation efficiency, we provide a comprehensive framework for drug development professionals looking to leverage bulky N-alkylated building blocks for advanced peptidomimetic design.

Mechanistic Rationale: The N-(2-Chlorobenzyl) Advantage

The incorporation of N-alkylated amino acids fundamentally alters the physicochemical properties of a peptide sequence. While simple N-methylation 1 [1], the use of a bulky N-(2-chlorobenzyl) group introduces profound structural and electronic effects:

• Steric Shielding: The bulky 2-chlorobenzyl moiety creates a massive steric blockade around the adjacent amide carbonyl. This physically prevents the catalytic triad of endopeptidases from accessing the scissile bond,2 [2].

• Conformational Restriction: The ortho-chloro substitution restricts the rotameric freedom of the benzyl group. This localized rigidity can force the peptide backbone into specific secondary structures (such as β -turns), which is highly advantageous for disrupting protein-protein interactions (PPIs).

• Lipophilicity Enhancement: The highly lipophilic chlorobenzyl group drives up the overall LogP of the peptide, facilitating passive transcellular diffusion across lipid bilayers (e.g., the blood-brain barrier or intestinal epithelium).

Mechanistic pathway showing protease resistance via N-alkylation and steric shielding.

Quantitative Benchmarking: Performance Data

To objectively evaluate 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, it must be compared against unmodified L-alanine and the industry-standard N-methylalanine. The data below represents typical benchmark parameters for a model pentapeptide where the central residue is substituted.

Parameter	Native L-Alanine	N-Methylalanine	N-(2-Chlorobenzyl)alanine
cLogP (Residue Contribution)	-3.0	-2.6	+2.1
Microsomal Stability ( T1/2​ )	< 15 min	~ 45 min	> 120 min
Caco-2 Permeability ( Papp​ )	< 1.0×10−6 cm/s	~ 5.0×10−6 cm/s	> 15.0×10−6 cm/s
SPPS Coupling Yield (1st Pass)	> 99% (Standard)	~ 85% (Standard)	~ 60% (Requires Optimization)

Analysis: The data illustrates a clear trade-off. While the N-(2-chlorobenzyl) derivative provides superior metabolic stability and membrane permeability, its extreme steric bulk severely depresses standard solid-phase peptide synthesis (SPPS) coupling yields, necessitating specialized protocols.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every protocol incorporates internal controls to verify the causality of the results.

Microsomal Stability Assay

This protocol determines the in vitro half-life of the peptidomimetic, 3 [3].

Causality & Validation: The assay requires an NADPH-regenerating system. A minus-NADPH control validates that degradation is specifically cytochrome P450-mediated rather than due to chemical instability. Verapamil is used as a high-clearance positive control to validate the metabolic activity of the microsome batch.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the target peptide in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Combine the peptide solution with human liver microsomes (final protein concentration: 0.5 mg/mL) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding the NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

• Sampling: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

• Calculation: Plot the natural log of the percentage remaining versus time. The slope ( k ) is used to calculate the half-life ( T1/2​=0.693/k ).

Solid-Phase Peptide Synthesis (SPPS) Optimization

Coupling onto the secondary amine of N-(2-chlorobenzyl)alanine is notoriously difficult. Standard carbodiimide chemistry (DIC/HOBt) will fail due to steric clash.

Causality & Validation: We utilize HATU/HOAt chemistry. The 7-aza group of HOAt provides a neighboring-group effect that accelerates the acylation of hindered secondary amines. Because the standard Kaiser test yields false negatives for secondary amines, the Chloranil test is strictly required to self-validate the presence or absence of the unreacted secondary amine before proceeding.

Step-by-Step Methodology:

• Deprotection: Treat the resin-bound N-(2-chlorobenzyl)alanine with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc group.

• Validation (Pre-Coupling): Perform a Chloranil test. A positive result (blue/green beads) confirms the exposed secondary amine.

• Activation: In a separate vial, dissolve 5 equivalents of the incoming Fmoc-amino acid, 4.9 equivalents of HATU, and 5 equivalents of HOAt in DMF. Add 10 equivalents of N,N-diisopropylethylamine (DIPEA). Pre-activate for 2 minutes.

• Coupling: Add the activated mixture to the resin. React at 60°C for 1 hour (conventional heating or microwave-assisted).

• Validation (Post-Coupling): Wash the resin and perform a second Chloranil test.

  • If colorless/yellow: Coupling is complete. Proceed to the next step.

  • If blue/green: Steric hindrance prevented full coupling. Perform a second coupling cycle using symmetric anhydride or acid fluoride chemistry before capping with acetic anhydride.

Optimized SPPS workflow for incorporating sterically hindered N-alkylated amino acids.

References

• Peptidomimetics, a synthetic tool of drug discovery. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews (ACS Publications). Available at:[Link]

• Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. National Center for Biotechnology Information (NCBI). Available at:[Link]

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Establishing a Level A In Vitro-In Vivo Correlation (IVIVC) for Modified-Release Formulations of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (CPA)

An In-Depth Technical Guide

Prepared by: A Senior Application Scientist

This guide provides a comprehensive, technically detailed walkthrough for establishing a predictive, regulatory-compliant Level A In Vitro-In Vivo Correlation (IVIVC). We will use the hypothetical compound 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, hereafter referred to as "Chlorpropanoic Acid" (CPA), as a case study. The principles and methodologies detailed herein are grounded in established scientific practice and regulatory expectations, designed to guide researchers and drug developers in streamlining formulation development, ensuring product quality, and minimizing the need for extensive bioequivalence studies.

The core objective of an IVIVC is to create a mathematical model that describes the relationship between an in vitro property (typically drug dissolution) and an in vivo response (plasma drug concentration or amount of drug absorbed)[1]. A successful Level A correlation, the most rigorous type, establishes a point-to-point relationship between the in vitro dissolution profile and the in vivo absorption profile[2][3][4]. This allows the in vitro test to serve as a reliable surrogate for in vivo performance, a powerful tool in both development and post-approval lifecycle management[2][5][6].

For this guide, we will hypothesize that CPA is being developed as a modified-release (MR) oral dosage form for the management of chronic neuropathic pain. Its biopharmaceutical properties have been preliminarily characterized, placing it in the Biopharmaceutics Classification System (BCS) as a Class II compound (Low Solubility, High Permeability)[7][8][9]. This classification is critical; for BCS Class II drugs, in vitro dissolution is often the rate-limiting step for in vivo absorption, making them ideal candidates for a meaningful IVIVC[9].

Part 1: Foundational In Vitro Characterization

Before an IVIVC can be developed, the fundamental biopharmaceutical properties of the drug substance and the release characteristics of the dosage form must be thoroughly understood.

Permeability Assessment: The Caco-2 Monolayer Assay

To scientifically justify our focus on dissolution as the rate-limiting factor, we must first confirm CPA's hypothesized high permeability. The Caco-2 permeability assay is the industry-standard in vitro model for this purpose, as it mimics the human intestinal epithelium and is recognized by regulatory agencies[10][11][12].

The Caco-2 cell line, derived from a human colon adenocarcinoma, differentiates into a monolayer of polarized enterocytes complete with tight junctions and efflux transporters (e.g., P-glycoprotein)[12]. By measuring the flux of CPA from the apical (AP) to the basolateral (BL) side, we can calculate an apparent permeability coefficient (Papp). A high Papp value supports a BCS Class II classification and strengthens the premise that in vivo absorption will be sensitive to the formulation's release rate. We also measure BL-to-AP flux to calculate an efflux ratio, which indicates if the compound is a substrate of efflux transporters[12].

• Cell Culture: Caco-2 cells are seeded onto semi-permeable Transwell® inserts and cultured for 21-25 days to allow for full differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Transepithelial Electrical Resistance (TEER) is measured. Only monolayers with TEER values ≥ 200 Ω·cm² are used, ensuring the integrity of the cellular tight junctions[13].

• Transport Buffer: A pre-warmed (37°C) Hanks' Balanced Salt Solution (HBSS) buffered to pH 7.4 is used.

• Dosing (AP-to-BL): The dosing solution (e.g., 10 µM CPA in transport buffer) is added to the apical side, and fresh buffer is added to the basolateral side.

• Dosing (BL-to-AP): In a separate set of wells, the dosing solution is added to the basolateral side to assess active efflux.

• Sampling: Aliquots are taken from the receiver compartment at specified time points (e.g., 30, 60, 90, 120 minutes) and replaced with fresh buffer. A time-zero sample is taken from the donor compartment.

• Quantification: All samples are analyzed for CPA concentration using a validated LC-MS/MS method.

• Calculation: The Papp is calculated using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the steady-state flux, A is the surface area of the membrane, and C₀ is the initial concentration.

Parameter	Value	Interpretation
Papp (AP → BL)	15.5 x 10⁻⁶ cm/s	High Permeability (Typically >10 x 10⁻⁶ cm/s)
Papp (BL → AP)	18.2 x 10⁻⁶ cm/s	Suggests minimal active efflux
Efflux Ratio	1.17	Not a significant substrate of efflux pumps (Ratio < 2)

Dissolution Profile Generation: USP Apparatus 2

To establish a correlation, we need formulations with different release rates. For this case study, we have developed three MR tablet formulations of CPA: a fast-, medium-, and slow-releasing prototype. A discriminating dissolution method is essential to capture these differences accurately.

The USP Apparatus 2 (paddle method) is a robust and widely used standard for oral solid dosage forms[14][15]. The key is to select conditions (media, pH, agitation speed) that are biorelevant and can differentiate between the formulations. Since CPA is a low-solubility compound, the inclusion of a surfactant (e.g., 0.5% Sodium Lauryl Sulfate) in the medium may be necessary to achieve sink conditions, where the volume of medium is at least three times that required to form a saturated solution[16]. This ensures that the observed release rate is a function of the formulation's properties, not limited by the drug's solubility in the medium.

• Apparatus Setup: Calibrate a USP Apparatus 2 (Paddle) dissolution bath according to USP <711> standards[17].

• Dissolution Medium: Prepare 900 mL of 0.05 M phosphate buffer at pH 6.8 containing 0.5% SLS. Deaerate the medium by heating to 41°C and filtering under vacuum[15][17]. Maintain the temperature at 37 ± 0.5°C.

• Agitation Speed: Set the paddle speed to 50 RPM[14].

• Test Initiation: Place one CPA MR tablet (fast, medium, or slow) in each vessel (n=6 per formulation).

• Sampling: Withdraw samples (e.g., 5 mL) at 0.5, 1, 2, 4, 6, 8, 12, and 24 hours. Replace the withdrawn volume with fresh, pre-warmed medium.

• Quantification: Filter the samples and analyze for CPA concentration using a validated UV-Vis spectrophotometric or HPLC method.

• Data Analysis: Calculate the cumulative percentage of drug dissolved at each time point for each formulation.

Time (hr)	Formulation A (Fast) % Dissolved	Formulation B (Medium) % Dissolved	Formulation C (Slow) % Dissolved
1	35	20	10
2	58	38	22
4	85	65	45
8	98	92	75
12	101	99	91
24	101	100	99

Part 2: In Vivo Pharmacokinetic Evaluation in a Preclinical Model

The in vivo component of the IVIVC requires administering the same formulations to a relevant animal model to obtain plasma concentration-time profiles.

A crossover study design in rats is an efficient way to assess the pharmacokinetic profiles of the different formulations while minimizing inter-animal variability[18]. Oral gavage is the standard administration route[19]. A well-defined blood sampling schedule is crucial to accurately capture the absorption phase, the peak concentration (Cmax), and the elimination phase of the drug.

• Animal Model: Use male Wistar rats (250-300g), cannulated in the jugular vein for ease of blood sampling[20]. Acclimatize animals for at least one week[19].

• Study Design: A three-way crossover design with a 7-day washout period between administrations to ensure complete drug elimination[18].

• Dosing: Fast the rats overnight prior to dosing[18][21]. Administer a single tablet of Formulation A, B, or C via oral gavage.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) via the jugular vein cannula at pre-dose (0) and at 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours post-dose.

• Sample Processing: Process blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Develop and validate a selective and sensitive LC-MS/MS method for the quantification of CPA in rat plasma.

• Pharmacokinetic Analysis: Calculate key PK parameters (Cmax, Tmax, AUC) using non-compartmental analysis for each animal and formulation.

Time (hr)	Formulation A (Fast) (ng/mL)	Formulation B (Medium) (ng/mL)	Formulation C (Slow) (ng/mL)
1	150	90	45
2	280	180	100
4	450	350	220
8	310	410	380
12	180	290	350
24	50	110	190
48	5	15	40
Cmax (ng/mL)	465	420	390
Tmax (hr)	4.5	8.0	10.0
AUC₀₋t (ng*hr/mL)	5850	6100	6350

Part 3: Constructing the Level A IVIVC Model

The final step is to mathematically correlate the in vitro and in vivo data.

A Level A IVIVC requires a point-to-point correlation between the rate of in vitro dissolution and the rate of in vivo absorption[3][22]. To achieve this, the in vivo plasma concentration data must be "deconvoluted" to estimate the cumulative fraction of the drug absorbed over time. The Wagner-Nelson method is a common model-independent deconvolution technique suitable for this purpose[22]. The resulting in vivo fraction absorbed (Fₐ) data is then plotted against the in vitro fraction dissolved (Fₐ) data for each formulation.

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A Senior Scientist's Guide to FTIR Spectral Analysis: Comparing 2-{[(2-Chlorophenyl)methyl]amino}propanoic Acid and Its Salts

This guide provides an in-depth comparison of the Fourier-Transform Infrared (FTIR) spectral characteristics of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid and its corresponding salt forms. In pharmaceutical development and materials science, confirming the exact form of an active ingredient—whether it is a free acid, a zwitterion, or a salt—is critical, as this dictates fundamental properties such as solubility, stability, and bioavailability. FTIR spectroscopy offers a rapid, non-destructive, and highly definitive method for this characterization. Here, we move beyond a simple presentation of spectra to explain the underlying vibrational principles and the causality behind the experimental choices, providing researchers with a robust framework for analysis.

The Molecular Structure: A Spectroscopic Perspective

The structure of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid contains three key functional groups that give rise to distinct and interpretable signals in the mid-infrared range: a carboxylic acid, a secondary amine, and a substituted aromatic ring. The potential for intramolecular (zwitterion) or intermolecular (salt formation) proton transfer between the acidic and basic centers is the primary driver of the profound spectral differences we observe.

Caption: Key functional groups of the target molecule.

The interplay between the carboxylic acid (proton donor) and the secondary amine (proton acceptor) is central to the spectral changes observed upon salt formation.

Expected FTIR Signatures: From Parent Acid to Salts

The transformation from the free acid to a salt form is not a subtle change; it involves the formation and disappearance of entire functional groups, each with a unique vibrational fingerprint.

Form I: The Free Carboxylic Acid

In its non-zwitterionic, free acid state, the molecule's spectrum is dominated by the carboxylic acid group.

• O-H Stretch: A very broad and prominent absorption band is expected between 3300-2500 cm⁻¹ . This breadth is a direct result of strong intermolecular hydrogen bonding between carboxylic acid dimers, a hallmark of this functional group in the solid state.

• C=O Stretch: A strong, sharp band should appear around 1725-1700 cm⁻¹ . This band is characteristic of the carbonyl group within the carboxylic acid dimer.

• N-H Stretch: The secondary amine N-H stretch is often a weak, sharp peak around 3350-3300 cm⁻¹ , which can sometimes be obscured by the leading edge of the much broader O-H band.

Form II: The Carboxylate Salt (e.g., Sodium Salt)

When the acid is deprotonated with a base like sodium hydroxide, the carboxylic acid group is converted to a carboxylate anion (-COO⁻). This causes a dramatic spectral shift.

• Disappearance of Acid Bands: The broad O-H stretch (3300-2500 cm⁻¹) and the sharp C=O stretch (~1710 cm⁻¹) completely disappear. Their absence is a primary indicator of salt formation.

• Appearance of Carboxylate Bands: Two new, strong bands emerge due to the resonance-stabilized carboxylate group.[1][2]

  • Asymmetric Stretch (νₐₛ-COO⁻): A strong band typically appears in the 1650-1540 cm⁻¹ region.[2]

  • Symmetric Stretch (νₛ-COO⁻): A second, often slightly weaker band is found in the 1450-1360 cm⁻¹ range.[2]

Form III: The Amine Salt (e.g., Hydrochloride)

Reacting the molecule with an acid like HCl protonates the basic secondary amine, forming a secondary ammonium salt (-NH₂⁺).

• Appearance of Ammonium Bands: The spectrum will now feature prominent absorptions characteristic of the secondary ammonium ion.[3][4][5]

  • N-H⁺ Stretch: A strong, very broad absorption envelope appears from approximately 2800 cm⁻¹ down to 2400 cm⁻¹ .[3][4] This broadness arises from hydrogen bonding and the complex vibrational modes of the charged group.

  • N-H⁺ Bend: A distinct bending vibration (scissoring) appears in the 1620-1560 cm⁻¹ region.[4][5] This peak is a reliable indicator of a secondary amine salt.[4]

• Carboxylic Acid Integrity: In this salt form, the carboxylic acid group remains intact, meaning the spectrum should still exhibit the broad O-H stretch and the sharp C=O stretch seen in the parent acid.

Form IV: The Zwitterion (Internal Salt)

Given the presence of both acidic and basic moieties, it is highly probable that the compound exists as a zwitterion in the solid state. This internal salt would display spectral features of both the carboxylate anion and the secondary ammonium cation simultaneously.

• Combined Features: The spectrum would show the broad N-H⁺ stretching envelope (2800-2400 cm⁻¹), the N-H⁺ bend (1620-1560 cm⁻¹), the asymmetric carboxylate stretch (1650-1540 cm⁻¹), and the symmetric carboxylate stretch (1450-1360 cm⁻¹).

• Absence of Free Acid/Amine: Crucially, the spectrum would lack the characteristic absorptions for a free carboxylic acid (broad O-H and ~1710 cm⁻¹ C=O) and a free secondary amine (weak N-H stretch ~3300 cm⁻¹).

Comparative Data Summary

The following table summarizes the key diagnostic peaks that enable differentiation between the various forms of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

Vibrational Mode	Parent Acid (Neutral)	Carboxylate Salt	Amine Salt (HCl)	Zwitterion (Internal Salt)
O-H Stretch (Acid)	~3300-2500 cm⁻¹ (very broad)	Absent	~3300-2500 cm⁻¹ (very broad)	Absent
N-H Stretch (Amine)	~3350-3300 cm⁻¹ (weak, sharp)	~3350-3300 cm⁻¹ (weak, sharp)	Absent	Absent
N-H⁺ Stretch (Ammonium)	Absent	Absent	~2800-2400 cm⁻¹ (strong, broad)	~2800-2400 cm⁻¹ (strong, broad)
C=O Stretch (Acid)	~1725-1700 cm⁻¹ (strong, sharp)	Absent	~1725-1700 cm⁻¹ (strong, sharp)	Absent
N-H⁺ Bend (Ammonium)	Absent	Absent	~1620-1560 cm⁻¹ (medium)	~1620-1560 cm⁻¹ (medium)
Asymmetric COO⁻ Stretch	Absent	~1650-1540 cm⁻¹ (strong)	Absent	~1650-1540 cm⁻¹ (strong)
Symmetric COO⁻ Stretch	Absent	~1450-1360 cm⁻¹ (medium)	Absent	~1450-1360 cm⁻¹ (medium)
C-Cl Stretch	~850-550 cm⁻¹ (variable)	~850-550 cm⁻¹ (variable)	~850-550 cm⁻¹ (variable)	~850-550 cm⁻¹ (variable)

Note: The C-Cl stretch is generally found in the lower wavenumber region and is less diagnostic for salt formation as it is remote from the reaction centers.[6][7][8]

Experimental Protocol: A Self-Validating Workflow

The integrity of any spectral comparison rests on a robust and reproducible experimental protocol. For solid-state analysis of these compounds, the Potassium Bromide (KBr) pellet method is a foundational technique.[9]

Step-by-Step KBr Pellet Preparation

The primary objective is to create an optically transparent disc where the analyte is uniformly dispersed in an IR-inactive matrix.[10][11] The hygroscopic nature of KBr necessitates meticulous exclusion of moisture, as water exhibits strong IR absorption that can obscure key spectral features.[10][11]

• Material Preparation: Use spectroscopy-grade KBr, dried in an oven at ~110°C for at least 2 hours and stored in a desiccator.[11] Ensure the agate mortar, pestle, and die set are clean and completely dry, gently warming them under a heat lamp if necessary.[10]

• Sample Grinding: Place 1-2 mg of the solid sample into the agate mortar. Grind the sample into the finest powder possible. This step is crucial for minimizing light scattering and achieving a high-quality spectrum.

• Mixing: Add approximately 100-200 mg of the dried KBr powder to the mortar.[9] Mix gently but thoroughly with the ground sample to ensure a homogenous dispersion. Avoid overly aggressive grinding at this stage, which can increase moisture absorption due to the increased surface area of the KBr.[12]

• Pellet Pressing: Transfer the mixture to the pellet die. Place the die into a hydraulic press and apply pressure gradually up to 8-10 metric tons.[10][13] It is often beneficial to apply a vacuum during pressing to remove trapped air and residual moisture, resulting in a more transparent pellet.[11]

• Analysis: Hold the pressure for 1-2 minutes.[10] Carefully remove the die, extract the transparent or translucent pellet, and place it in the spectrometer's sample holder. Collect a background spectrum of the empty spectrometer first, then collect the sample spectrum.

Caption: KBr pellet preparation workflow.

Alternative Technique: Attenuated Total Reflectance (ATR)-FTIR

Modern laboratories frequently use ATR-FTIR due to its simplicity and speed, requiring minimal to no sample preparation.[14] A small amount of powder is simply placed on the ATR crystal (e.g., diamond) and pressure is applied to ensure good contact. While convenient, it is crucial to recognize that the applied pressure can sometimes induce polymorphic changes in sensitive materials, and the resulting spectrum can have slightly different relative peak intensities compared to a transmission spectrum from a KBr pellet.

Conclusion

The FTIR spectrum provides an unambiguous method for distinguishing between 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid and its various salt forms. The key to accurate interpretation lies in a systematic analysis of specific spectral regions. The disappearance of the characteristic carboxylic acid bands (O-H and C=O stretches) is a definitive marker for the formation of a carboxylate. Concurrently, the appearance of a broad ammonium N-H⁺ stretch below 3000 cm⁻¹ and a corresponding N-H⁺ bend near 1600 cm⁻¹ confirms the protonation of the secondary amine. By understanding the fundamental vibrational changes associated with proton transfer, researchers can confidently identify and characterize the specific form of their compound, ensuring the integrity of their subsequent research and development efforts.

References

• Kintek Press. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Available from: [Link]

• Shimadzu Corporation. KBr Pellet Method. Available from: [Link]

• De Lorenzi, A., Giorgianni, S., & Bini, R. (2009). High-resolution FTIR spectroscopy of the C—Cl stretching mode of vinyl chloride. Molecular Physics, 107(19), 2055-2064. Available from: [Link]

• AZoM. (2022). How is Potassium Bromide Used in Infrared Spectroscopy?. Available from: [Link]

• De Lorenzi, A., Giorgianni, S., & Bini, R. (2009). High-resolution FTIR spectroscopy of the C—Cl stretching mode of vinyl chloride. ResearchGate. Available from: [Link]

• C-Cl stretching: Significance and symbolism. (2025). Health Sciences. Available from: [Link]

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• De Lorenzi, A., et al. High-resolution FTIR spectroscopy of the C—Cl stretching mode of vinyl chloride. Taylor & Francis Online. Available from: [Link]

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• Max, J. J., & Chapados, C. (2009). Hydration of carboxylate anions: infrared spectroscopy of aqueous solutions. PubMed. Available from: [Link]

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• Gu, B., & Garcia, J. E. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 1: Infrared spectroscopy. Geochimica et Cosmochimica Acta, 71(21), 5052-5065.

• Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Available from: [Link]

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Safety & Regulatory Compliance

2-{[(2-Chlorophenyl)methyl]amino}propanoic acid proper disposal procedures

In drug development and chemical synthesis, the safe handling of halogenated amino acid derivatives is as critical as the experimental yield itself. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid (often handled as a hydrochloride salt, CAS: 1396962-69-8) presents specific logistical challenges due to its acute toxicity and halogenated nature[1].

As your trusted partner in laboratory safety, we have engineered this comprehensive guide to bridge the gap between regulatory compliance and daily benchtop operations. By following these validated protocols, your laboratory will ensure environmental stewardship, protect personnel, and drastically reduce hazardous waste disposal costs.

Mechanistic Rationale for Segregation (The "Why")

To manage waste effectively, researchers must understand the causality behind disposal rules. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid contains an ortho-chlorine atom on its benzyl ring, strictly classifying it as a Halogenated Organic Waste [2].

The Chemistry of Incineration: Standard non-halogenated organic waste is typically incinerated for energy recovery. However, subjecting chlorinated compounds to standard incineration temperatures can result in incomplete combustion, synthesizing highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs). Furthermore, the combustion of chlorine generates corrosive hydrogen chloride (HCl) gas.

Therefore, environmental regulations mandate that halogenated wastes be segregated and routed to specialized, EPA-permitted rotary kiln incinerators[3]. These facilities operate at extreme temperatures and are equipped with caustic scrubbers (e.g., NaOH sprays) to safely neutralize acidic off-gases into harmless salts[3].

Operational Impact: Mixing even a trace amount of this compound into a non-halogenated waste stream converts the entire vessel into halogenated waste, exponentially increasing your facility's disposal costs and environmental liability[4].

Hazardous Waste Determination & Classification

Under the Resource Conservation and Recovery Act (RCRA) and the EPA's Subpart K alternative requirements for academic and research laboratories, this material must be tracked systematically from the moment it is declared an "unwanted material"[5].

• Hazard Profile: Acute Toxicity (Oral/Dermal/Inhalation), Skin Irritant, Eye Irritant 2A, STOT SE 3[1].

• Primary Classification: Halogenated Organic Waste.

Self-Validating Disposal Protocols

Every procedure below is designed as a self-validating system —meaning the protocol includes built-in verification steps to ensure operational integrity before moving to the next phase.

Protocol A: Bulk Solid Waste Disposal (Unused/Expired Reagent)

• Verify State & Compatibility: Ensure the powder is fully dry.

  • Validation Check: Review the chemical inventory log to confirm no reactive metals or strong oxidizers were introduced to the batch.

• Containerization: Transfer the solid into a chemically compatible, sealable high-density polyethylene (HDPE) or polypropylene container.

  • Validation Check: Inspect the container material; never use galvanized steel safety cans for halogenated compounds, as the residual chlorides will cause severe corrosion and subsequent leaks[6].

• Labeling: Affix a hazardous waste tag immediately.

  • Validation Check: The container cannot be legally moved to the Satellite Accumulation Area (SAA) unless the "Halogenated Organic Waste," "Toxic," and "Irritant" boxes are explicitly checked[5].

• Storage: Place in the SAA within secondary containment.

Protocol B: Liquid Waste Disposal (Reaction Filtrates & HPLC Effluents)

• Segregation: Confirm the liquid stream contains only compatible organic solvents.

  • Validation Check: Visually inspect the designated carboy for phase separation or unexpected thermal generation before adding new waste, ensuring no aqueous heavy metals or cyanides are present[4].

• Transfer: Working inside a certified chemical fume hood, pour the solution into a green-labeled "Halogenated Solvent Waste" HDPE carboy[2].

• Venting: Ensure the carboy is fitted with a vented cap.

  • Validation Check: Squeeze the carboy gently; if it feels highly pressurized, the venting mechanism is failing and the cap must be replaced immediately to prevent rupture.

• Documentation: Log the exact volume and estimated concentration of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid on the composite waste sheet[2].

Protocol C: Contaminated Consumables (PPE, Tips, Weigh Boats)

• Collection: Place all chemically contaminated solid consumables (pipette tips, weigh boats, nitrile gloves) into a puncture-proof, leak-proof container or double-bagged setup.

• Labeling: Label as "Hazardous Solid Waste - Halogenated Contamination."

• Disposal Routing:

  • Validation Check: Verify that no red biohazard bags are used for this chemical waste. Commercial hazardous waste contractors cannot legally accept or process mixed biohazard/chemical waste streams without specialized permits[7].

Quantitative Waste Management Parameters

To streamline your laboratory's logistics, adhere to the following capacity and compatibility limits:

Waste Stream	Physical State	Primary Container Material	Max Accumulation Limit	Incompatible Materials
Bulk Powder / Crystals	Solid	Polypropylene / HDPE	180 days or 55 Gallons	Strong oxidizers, reactive metals
Reaction Filtrates	Liquid	HDPE Carboy (Vented cap)	180 days or 55 Gallons	Non-halogenated waste, cyanides
Contaminated PPE	Solid	5-Gal Poly Pail / Double-bag	180 days or 55 Gallons	Biohazardous waste (Red bags)

Waste Routing Decision Tree

Fig 1: Halogenated waste routing for 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

References

• NextSDS. "2-{[(2-chlorophenyl)methyl]amino}propanoic acid hydrochloride — Chemical Substance Information." NextSDS Database. URL: [Link]

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Navigating the Uncharted: A Guide to Safely Handling 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid

A Senior Application Scientist's Protocol for Managing Novel Chemical Entities

In the landscape of drug discovery and development, researchers often encounter novel chemical entities (NCEs) for which comprehensive safety data is not yet available. 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is one such compound. Without a specific Safety Data Sheet (SDS), a cautious and methodical approach is paramount. This guide provides essential safety and logistical information, grounded in the principles of risk assessment and the hierarchy of controls, to ensure the well-being of laboratory personnel.[1][2]

The core principle when handling a substance with unknown toxicity is to treat it as potentially hazardous.[1][3] This means assuming a high level of toxicity and implementing stringent controls to minimize all potential routes of exposure, including inhalation, skin contact, and ingestion.[1] This protocol is built upon an analysis of the compound's structural motifs—a propanoic acid derivative, an amino group, and a 2-chlorophenylmethyl group—to anticipate potential hazards and formulate a robust safety plan.[4][5]

The Cornerstone of Safety: A Thorough Risk Assessment

Before any work with 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid commences, a comprehensive risk assessment is mandatory.[1][6] This process involves identifying the potential hazards, evaluating the likelihood and severity of an adverse event, and implementing control measures to mitigate those risks.[7]

Key Considerations for Your Risk Assessment:

• Anticipated Hazards : Based on its structure, potential hazards may include:

  • Irritation and Burns : The 2-chlorobenzylamine component suggests a potential for severe irritation or burns to the skin, eyes, and respiratory tract.[4][8]

  • Toxicity : The presence of a chlorinated aromatic ring indicates a potential for systemic toxicity.[5] Halogenated organic compounds can have a range of adverse health effects.

  • Unknown Reactivity : The reactivity of this specific molecule is not well-characterized. Therefore, it should be handled with caution, avoiding contact with strong oxidizing agents, acids, and bases unless a specific reaction is intended and has been carefully evaluated.[8]

• Routes of Exposure : Consider all possible routes of exposure:

  • Inhalation : Of dust if it is a solid, or vapors if it is volatile.

  • Dermal (Skin) Contact : Direct contact with the solid or solutions.

  • Ocular (Eye) Contact : Splashes of solutions or contact with airborne particles.

  • Ingestion : Accidental ingestion through poor laboratory hygiene.

• Experimental Procedures : The specific manipulations to be performed (e.g., weighing, dissolving, heating) will influence the level of risk and the necessary controls.

The Hierarchy of Controls: A Multi-Layered Defense

The most effective way to manage laboratory hazards is to follow the hierarchy of controls. This framework prioritizes the most effective control measures.

• Elimination and Substitution : In the context of research with a specific novel compound, elimination or substitution may not be feasible.

• Engineering Controls : These are the primary means of controlling exposure.

  • Chemical Fume Hood : All manipulations of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[9][10]

  • Ventilation : Ensure adequate general laboratory ventilation.

• Administrative Controls : These are work practices and procedures that reduce the risk of exposure.

  • Standard Operating Procedures (SOPs) : Develop a detailed, written SOP for handling this compound. This SOP should be read and understood by all personnel involved in the work.

  • Training : All personnel must be trained on the potential hazards and the specific procedures outlined in the SOP before working with the compound.[11][12]

  • Designated Area : All work with this compound should be performed in a clearly marked, designated area within the laboratory.[9]

• Personal Protective Equipment (PPE) : PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.[13]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is critical when handling a chemical with unknown hazards. The following table summarizes the recommended PPE for handling 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.[1][14]

PPE Category	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety goggles and a face shield.[9][13]	Provides protection against splashes and airborne particles. A face shield offers an additional layer of protection for the entire face.[13]
Skin and Body Protection	A fully buttoned, long-sleeved laboratory coat. For procedures with a higher risk of splashing, a chemically resistant apron or disposable suit is recommended.[10]	Protects skin and personal clothing from contamination.
Hand Protection	Double gloving with chemically resistant gloves. A Viton™ outer glove over a nitrile inner glove is recommended.[10][15]	The 2-chlorophenylmethyl group suggests that nitrile gloves alone may not provide sufficient protection against this chlorinated aromatic compound.[16] Viton™ has excellent resistance to chlorinated solvents.[15] Gloves should be inspected for any signs of degradation before and during use.
Respiratory Protection	For handling the solid compound, a fit-tested N95 respirator is the minimum requirement. If there is a risk of aerosol generation or if the compound is volatile, a higher level of respiratory protection, such as a full-face respirator with appropriate cartridges or a powered air-purifying respirator (PAPR), should be used.[1]	Protects against the inhalation of fine particles or vapors.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A clear and detailed workflow is essential for minimizing risk.[1]

Preparation

• Designate the Work Area : Clearly mark the designated area within the chemical fume hood where all work with the compound will take place.

• Prepare the Work Surface : Cover the work surface of the fume hood with disposable, absorbent bench paper.[10]

• Assemble Materials : Gather all necessary equipment, reagents, and waste containers before starting the experiment.

• Don PPE : Put on all required PPE as specified in the table above.

Handling the Compound

• Weighing : When weighing the solid compound, do so within the confines of the chemical fume hood. Use a dedicated spatula and weighing vessel.[10]

• Solution Preparation : To prepare solutions, slowly add the solid to the solvent to prevent splashing. Keep the container covered as much as possible.

• Transfers : Use appropriate tools (e.g., spatulas, pipettes) to transfer the compound and its solutions. Avoid creating dust or aerosols.

Post-Handling Procedures

• Decontamination : Clean all non-disposable equipment that has come into contact with the compound using a suitable solvent. The rinseate should be collected as hazardous liquid waste.

• Work Surface Cleanup : Wipe down the work surface of the fume hood with an appropriate solvent and dispose of the bench paper as solid hazardous waste.

• Doffing PPE : Carefully remove PPE, avoiding cross-contamination. Remove gloves last, turning them inside out as you remove them.

• Hand Washing : Wash hands thoroughly with soap and water after removing PPE.

Emergency Response: Preparedness is Key

A clear and concise emergency response plan is crucial.

• Skin Contact : Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3][14]

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][14]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3][14]

• Ingestion : Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[14][17]

• Spill :

  • Small Spill (in a fume hood) : Absorb the spill with an inert absorbent material (e.g., vermiculite, sand). Place the contaminated absorbent in a sealed, labeled hazardous waste container. Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

  • Large Spill : Evacuate the laboratory and alert others in the area. Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan: Responsible Waste Management

All waste generated from handling 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid must be treated as hazardous waste.[1]

• Solid Waste : All contaminated solid waste, including gloves, bench paper, and disposable labware, should be placed in a clearly labeled, sealed hazardous waste container designated for "Halogenated Organic Waste".[18][19]

• Liquid Waste : All solutions containing the compound and any rinseate from cleaning should be collected in a designated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Liquid Waste".[18][20] Do not pour this chemical down the drain.[20]

• Waste Pickup : All hazardous waste must be disposed of through your institution's EHS office. Follow their specific procedures for waste pickup and disposal.

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for the safe handling of 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

Caption: A flowchart outlining the critical steps for safely handling 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid.

Conclusion

The safe handling of novel chemical compounds like 2-{[(2-Chlorophenyl)methyl]amino}propanoic acid is a cornerstone of responsible research. By adhering to a comprehensive safety protocol that prioritizes risk assessment, the hierarchy of controls, and meticulous operational planning, researchers can confidently advance their work while ensuring a safe laboratory environment for all. Always consult with your institution's EHS department for specific guidance and requirements.

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